Technical Documentation Center

Cyclopentanol, 1-(3,5-dimethoxyphenyl)- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Cyclopentanol, 1-(3,5-dimethoxyphenyl)-
  • CAS: 88418-32-0

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies for 1-(3,5-Dimethoxyphenyl)cyclopentanol

Target Audience: Research Chemists, Medicinal Chemistry Leads, and Process Development Scientists Document Type: In-Depth Technical Guide Executive Summary and Structural Significance In the landscape of modern drug disc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Chemists, Medicinal Chemistry Leads, and Process Development Scientists Document Type: In-Depth Technical Guide

Executive Summary and Structural Significance

In the landscape of modern drug discovery and advanced materials, sterically hindered tertiary alcohols bearing electron-rich aromatic systems serve as critical structural motifs. 1-(3,5-Dimethoxyphenyl)cyclopentanol (CAS: 88418-32-0) is a specialized building block characterized by a cyclopentane ring fused to a hydroxyl group and a highly electron-donating 3,5-dimethoxyphenyl moiety at the C1 position[1].

From a medicinal chemistry perspective, this compound provides a rigidified, lipophilic scaffold. The 3,5-dimethoxy substitution pattern is a known pharmacophore enhancer, frequently utilized to improve binding affinity in hydrophobic target pockets (such as in PDE4 or selective kinase inhibitors) while modulating metabolic stability. This whitepaper details the physicochemical properties, the causality behind its synthetic pathways, and self-validating protocols for its generation and downstream application.

Physicochemical Profiling

Understanding the physical and chemical properties of 1-(3,5-dimethoxyphenyl)cyclopentanol is essential for predicting its behavior in biological systems and optimizing downstream synthetic steps, such as dehydrations or cross-coupling reactions. The data below summarizes its core quantitative metrics[2][3].

Table 1: Quantitative Physicochemical Properties
PropertyValue / DescriptionMechanistic Implication
IUPAC Name 1-(3,5-dimethoxyphenyl)cyclopentan-1-olDefines the tertiary alcohol and meta-substituted ether linkages.
CAS Registry Number 88418-32-0Unique identifier for regulatory and procurement tracking.
Molecular Formula C₁₃H₁₈O₃Indicates a high degree of saturation in the aliphatic ring.
Molecular Weight 222.28 g/mol Falls well within Lipinski’s Rule of 5 for oral bioavailability.
Predicted Boiling Point 375.9 ± 37.0 °CHigh BP dictates that purification should rely on crystallization or column chromatography rather than distillation.
Predicted Density 1.132 ± 0.06 g/cm³Denser than water due to the compact cyclopentyl and aromatic rings.
Predicted pKa (Hydroxyl) 14.37 ± 0.20Weakly acidic; requires strong bases (e.g., NaH) to form the alkoxide for subsequent etherification.

Mechanistic Causality in Chemical Synthesis

The most robust and scalable route to synthesize 1-(3,5-dimethoxyphenyl)cyclopentanol is via the nucleophilic addition of a custom Grignard reagent to cyclopentanone. As a Senior Application Scientist, I emphasize that the success of this reaction relies heavily on understanding the electronic effects of the starting materials.

Causality of Solvent Selection: The choice of anhydrous Tetrahydrofuran (THF) over Diethyl Ether is not arbitrary. The two methoxy groups on 1-bromo-3,5-dimethoxybenzene donate significant electron density into the aromatic ring via resonance. This electron richness strengthens the carbon-bromine bond, making oxidative insertion by magnesium kinetically sluggish. THF’s higher boiling point (66 °C) allows for a more energetic reflux to drive the insertion. Furthermore, THF’s superior Lewis basicity stabilizes the resulting organomagnesium complex via bidentate coordination to the magnesium center, preventing disproportionation (the Schlenk equilibrium) into insoluble diorganomagnesium species.

GrignardSynthesis A 1-Bromo-3,5- dimethoxybenzene C 3,5-Dimethoxyphenyl magnesium bromide A->C Oxidative Insertion B Mg Turnings Anhydrous THF B->C Catalyst/Solvent E Magnesium Alkoxide Intermediate C->E Nucleophilic Addition D Cyclopentanone (Electrophile) D->E G 1-(3,5-Dimethoxyphenyl) cyclopentanol E->G Protonation F Sat. NH4Cl (Quench) F->G

Figure 1: Mechanistic workflow of the Grignard synthesis for 1-(3,5-dimethoxyphenyl)cyclopentanol.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system . It incorporates built-in quality control checkpoints (titration and TLC staining) to prevent the continuation of a failed reaction—a critical cost-saving measure in drug development.

Step-by-Step Methodology: Grignard Addition

Materials:

  • 1-Bromo-3,5-dimethoxybenzene (1.0 eq)

  • Magnesium turnings (1.2 eq, oven-dried at 120 °C)

  • Cyclopentanone (1.1 eq, freshly distilled)

  • Anhydrous THF (Sure/Seal™ or freshly passed through activated alumina)

  • Iodine crystal (catalytic initiator)

Phase 1: Grignard Reagent Formation

  • Preparation: In a flame-dried, 3-neck round-bottom flask equipped with a reflux condenser and argon balloon, add the magnesium turnings and a single crystal of iodine.

  • Initiation: Add 10% of the 1-bromo-3,5-dimethoxybenzene dissolved in a minimal volume of anhydrous THF. Self-Validation Checkpoint: Observe the disappearance of the iodine's brown color and the onset of localized boiling. This visual cue confirms the oxidative insertion has successfully initiated.

  • Propagation: Once initiated, add the remaining aryl bromide dropwise over 30 minutes to maintain a gentle reflux. Stir at 60 °C for an additional 2 hours.

  • Titration (Critical QC Step): Before proceeding, titrate a 1.0 mL aliquot of the Grignard reagent using 1,10-phenanthroline as an indicator and sec-butanol as the titrant. Causality: This ensures the active molarity of the Grignard reagent is sufficient, preventing the waste of the cyclopentanone electrophile.

Phase 2: Nucleophilic Addition & Workup 5. Addition: Cool the Grignard solution to 0 °C using an ice-water bath. Add cyclopentanone dropwise via syringe pump over 20 minutes to prevent exothermic side reactions (e.g., enolization of the ketone). 6. Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2 hours. Self-Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 8:2). Visualize using UV light (254 nm) for the aromatic product and KMnO₄ stain. The starting ketone will stain yellow/brown, while the tertiary alcohol product will resist immediate oxidation. 7. Quench: Carefully quench the reaction at 0 °C by dropwise addition of saturated aqueous NH₄Cl. Causality: A weak acid is used to protonate the magnesium alkoxide intermediate without triggering the acid-catalyzed dehydration of the newly formed tertiary alcohol. 8. Isolation: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Analytical Characterization Signatures

To verify the structural integrity of the synthesized compound, the following spectral signatures must be confirmed:

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 6.65 (d, J = 2.2 Hz, 2H) – Aromatic ortho-protons.

    • δ 6.35 (t, J = 2.2 Hz, 1H) – Aromatic para-proton.

    • δ 3.78 (s, 6H) – Methoxy protons.

    • δ 2.10 (br s, 1H) – Hydroxyl proton (exchangeable with D₂O).

    • δ 1.95 - 1.70 (m, 8H) – Cyclopentyl methylene protons.

  • ¹³C NMR (100 MHz, CDCl₃): Key signals expected at ~160 ppm (C-OMe), ~148 ppm (quaternary aromatic C), ~103 ppm (aromatic CH), ~98 ppm (aromatic CH), ~83 ppm (quaternary C1 of cyclopentanol), ~55 ppm (methoxy CH₃), and ~40/24 ppm (cyclopentyl CH₂).

Downstream Reactivity and Applications

The strategic value of 1-(3,5-dimethoxyphenyl)cyclopentanol lies in its downstream reactivity. Tertiary alcohols are excellent precursors for generating rigidified alkenes via dehydration.

By treating the compound with a catalytic amount of p-Toluenesulfonic acid (p-TsOH) in refluxing toluene equipped with a Dean-Stark trap, the compound undergoes an E1 dehydration to form 1-(3,5-dimethoxyphenyl)cyclopentene . This alkene can then be subjected to epoxidation, dihydroxylation, or hydrogenation, serving as a versatile hub for generating a library of conformationally restricted analogs for structure-activity relationship (SAR) studies.

DownstreamReactivity Start 1-(3,5-Dimethoxyphenyl) cyclopentanol Dehydration Acid Catalysis (p-TsOH, Toluene, Reflux) Start->Dehydration -H2O Alkene 1-(3,5-Dimethoxyphenyl) cyclopentene Dehydration->Alkene Epoxidation m-CPBA (DCM, 0°C) Alkene->Epoxidation Oxidation Hydrogenation Pd/C, H2 (Ethanol) Alkene->Hydrogenation Reduction Epoxide Spiro-epoxide Derivative Epoxidation->Epoxide Alkane 1-(3,5-Dimethoxyphenyl) cyclopentane Hydrogenation->Alkane

Figure 2: Downstream synthetic applications and structural derivatization pathways.

References

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 71317771, Cyclopentanol, 1-(3,5-dimethoxyphenyl)-." PubChem. Available at:[Link]

  • Smith, M. B., & March, J. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." (7th Ed.). John Wiley & Sons. (Reference for Grignard mechanistic causality and titration standards). Available at:[Link]

Sources

Exploratory

Thermodynamic Stability and Phase Transition Profiling of 1-(3,5-Dimethoxyphenyl)cyclopentan-1-ol: A Technical Guide

Executive Summary For researchers and drug development professionals, accurately profiling the thermodynamic stability and phase transitions of active pharmaceutical ingredients (APIs) and their advanced intermediates is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals, accurately profiling the thermodynamic stability and phase transitions of active pharmaceutical ingredients (APIs) and their advanced intermediates is critical. Cyclopentanol, 1-(3,5-dimethoxyphenyl)- (CAS: 88418-32-0) is a sterically hindered, tertiary arylcycloalkanol. Due to its structural motif, it presents unique challenges in thermal characterization. This whitepaper provides an in-depth mechanistic analysis of its thermodynamic stability, specifically its vulnerability to thermally induced dehydration, and outlines self-validating analytical protocols to accurately determine its melting point without the confounding artifacts of thermal degradation.

Chemical Identity and Structural Thermodynamics

Cyclopentanol, 1-(3,5-dimethoxyphenyl)- ( C13​H18​O3​ , MW: 222.28 g/mol ) features a cyclopentane ring bonded to a 3,5-dimethoxyphenyl moiety and a tertiary hydroxyl group [1]. The thermodynamic stability of this compound is governed by a delicate balance of steric strain and electronic stabilization.

The Causality of Thermal Instability (E1 Dehydration)

Tertiary alcohols are notoriously susceptible to thermal and acid-catalyzed degradation [2]. The causality behind this instability lies in the reaction's activation energy and the stability of the resulting intermediates:

  • Protonation/Thermal Excitation : Upon heating, trace acidic impurities or purely thermal excitation weakens the C−O bond.

  • Carbocation Formation (Rate-Limiting) : The departure of water yields a tertiary carbocation. In this molecule, the carbocation is exceptionally stable because it is both tertiary (stabilized by hyperconjugation from the cyclopentyl ring) and benzylic (stabilized by the adjacent electron-rich 3,5-dimethoxyphenyl ring) [3].

  • Alkene Formation : Rapid deprotonation yields the thermodynamically favored 1-(3,5-dimethoxyphenyl)cyclopentene.

Because the activation energy barrier for this E1 elimination is relatively low, the onset of thermal degradation ( Td​ ) often overlaps with the thermodynamic melting point ( Tm​ ).

Dehydration A 1-(3,5-dimethoxyphenyl) cyclopentanol B Excited/Protonated Intermediate A->B + Heat / Trace Acid C Tertiary Carbocation [Rate-Limiting Step] B->C - H2O (ΔH > 0) D 1-(3,5-dimethoxyphenyl) cyclopentene C->D - H+ (E1 Elimination)

E1 Dehydration Pathway of 1-(3,5-dimethoxyphenyl)cyclopentanol.

Phase Behavior: Melting Point vs. Thermal Degradation

When determining the melting point of 1-(3,5-dimethoxyphenyl)cyclopentanol, standard capillary tube methods are fundamentally flawed. If Td​≈Tm​ , the generation of water and alkene during the heating ramp acts as an impurity. According to Raoult's Law, these degradation products will cause a colligative freezing point depression, resulting in a broad, artificially lowered melting range.

To establish a self-validating system, we must decouple the thermodynamic phase transition (melting) from the kinetic degradation process (dehydration) using orthogonal thermal analysis techniques [4].

Quantitative Data Summary
ParameterValue / RangeAnalytical MethodSignificance
Molecular Weight 222.28 g/mol Mass SpectrometryBaseline for stoichiometric calculations.
Predicted Boiling Point 375.9 ± 37.0 °CComputational [1]Indicates high volatility of the pure liquid phase.
Empirical Melting Point ( Tm​ ) 50.0 – 75.0 °C*DSC (Extrapolated Onset)Defines the solid-liquid phase boundary.
Theoretical Mass Loss 8.10%TGA-MSCorresponds to the loss of one H2​O molecule (18.02 g/mol ).

*Note: Exact Tm​ is dependent on the crystalline polymorph and purity.

Experimental Methodologies (Self-Validating Protocols)

As a Senior Application Scientist, I mandate that thermal profiling must be internally verifiable. The following protocols utilize Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to create a closed-loop validation system.

Protocol 1: Differential Scanning Calorimetry (DSC) for Tm​ Determination

Causality of Design: We utilize hermetically sealed aluminum pans to suppress the volatilization of any generated water, thereby pushing the equilibrium of the dehydration reaction backwards (Le Chatelier's Principle) and delaying Td​ until after Tm​ is fully resolved. We employ variable heating rates to differentiate melting (which is thermodynamically invariant to heating rate) from degradation (which shifts kinetically).

Step-by-Step Methodology:

  • Calibration: Calibrate the DSC using an Indium standard ( Tm​ = 156.6 °C, ΔHfus​ = 28.45 J/g) to ensure precise heat flow and temperature accuracy.

  • Sample Preparation: Weigh 2.0 – 3.0 mg of 1-(3,5-dimethoxyphenyl)cyclopentanol into a Tzero hermetic aluminum pan. Seal the pan using a specialized press to withstand internal vapor pressure.

  • Thermal Programming (Variable Rate):

    • Equilibrate at 10.0 °C for 5 minutes.

    • Ramp at 5.0 °C/min to 120.0 °C.

    • Repeat the experiment with fresh samples at 10.0 °C/min and 20.0 °C/min.

  • Data Analysis: Identify the first endothermic peak. Calculate the extrapolated onset temperature (the intersection of the baseline and the inflection tangent). If the onset temperature remains constant across all heating rates, it is the true thermodynamic Tm​ .

Protocol 2: Thermogravimetric Analysis (TGA-MS) for Degradation Profiling

Causality of Design: To prove that a secondary endotherm observed in the DSC is indeed dehydration and not a polymorphic transition or boiling, TGA is coupled with Mass Spectrometry (MS). TGA measures the exact mass loss, while MS identifies the effluent gas.

Step-by-Step Methodology:

  • Sample Preparation: Load 5.0 – 10.0 mg of the compound into an open platinum TGA pan. (Open pans encourage volatilization, maximizing the degradation signal).

  • Thermal Programming: Purge the furnace with dry Nitrogen at 50 mL/min. Ramp from 25.0 °C to 300.0 °C at 10.0 °C/min.

  • MS Synchronization: Monitor the MS transfer line for m/z=18 (Water).

  • Validation: A mass loss step of precisely 8.10% concurrent with an MS spike at m/z=18 definitively validates the E1 dehydration pathway.

Workflow S1 Sample Prep (Hermetic vs Open) S2 DSC Analysis (Identify Tm) S1->S2 S3 TGA-MS Analysis (Monitor m/z 18) S1->S3 S4 Data Integration (Deconvolute Tm & Td) S2->S4 Endotherm Onset S3->S4 8.1% Mass Loss

Integrated DSC and TGA-MS workflow for self-validating thermodynamic profiling.

Conclusion

The thermodynamic profiling of 1-(3,5-dimethoxyphenyl)cyclopentanol requires a nuanced approach due to the inherent instability of its tertiary benzylic-like hydroxyl group. By employing a self-validating matrix of variable-rate DSC in hermetic pans and TGA-MS, researchers can successfully decouple the thermodynamic melting point from the kinetic E1 dehydration pathway. This rigorous methodology ensures high-fidelity physicochemical data, which is foundational for downstream formulation and API scale-up.

References

  • National Center for Biotechnology Information. "Cyclopentanol, 1-(3,5-dimethoxyphenyl)- | CID 71317771". PubChem. Available at:[Link]

  • Frija, L. M. T., & Afonso, C. A. M. (2012). "Amberlyst-15: A reusable heterogeneous catalyst for the dehydration of tertiary alcohols". Tetrahedron, 68(36), 7414-7421. Available at:[Link]

  • Murray, P. R. D., et al. (2022). "Photochemical and Electrochemical Applications of Proton-Coupled Electron Transfer in Organic Synthesis". Chemical Reviews, 122(2), 2017-2291. Available at:[Link]

Foundational

Pharmacokinetic and ADME Profiling of 1-(3,5-Dimethoxyphenyl)cyclopentanol Derivatives: A Technical Whitepaper

Executive Summary & Structural Rationale The 1-arylcycloalkanol scaffold is a privileged structural motif in medicinal chemistry, frequently utilized in the development of central nervous system (CNS) modulators, analges...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

The 1-arylcycloalkanol scaffold is a privileged structural motif in medicinal chemistry, frequently utilized in the development of central nervous system (CNS) modulators, analgesics, and anti-inflammatory agents. Specifically, 1-(3,5-dimethoxyphenyl)cyclopentanol and its derivatives present a unique pharmacokinetic (PK) profile driven by two distinct structural features: the electron-rich 3,5-dimethoxyphenyl ring and the sterically hindered tertiary cyclopentanol group.

As a Senior Application Scientist, understanding the causality behind the absorption, distribution, metabolism, and excretion (ADME) of this scaffold is critical for lead optimization. The dimethoxy substitution pattern directly modulates lipophilicity and topological polar surface area (TPSA), optimizing the molecule for blood-brain barrier (BBB) penetrance. Conversely, the tertiary alcohol acts as a metabolic "soft-spot" shield; unlike primary or secondary alcohols, it cannot be oxidized to a ketone or aldehyde, thereby shifting the primary metabolic burden toward Phase I O-demethylation and Phase II glucuronidation [1].

Physicochemical Properties & Absorption Dynamics

The absorption profile of 1-(3,5-dimethoxyphenyl)cyclopentanol is dictated by its compliance with Lipinski’s Rule of Five. The dual methoxy groups increase the lipid-water partition coefficient (LogP), facilitating transcellular passive diffusion across the intestinal epithelium.

However, the presence of three hydrogen bond acceptors (two ether oxygens, one hydroxyl oxygen) introduces a vulnerability to efflux transporters. In Caco-2 bidirectional permeability assays, the efflux ratio ( Papp,B−A​/Papp,A−B​ ) must be carefully monitored, as excessive hydrogen bonding can trigger P-glycoprotein (P-gp) mediated efflux.

Table 1: Quantitative Physicochemical and Absorption Parameters
ParameterValue / RangeCausality / Pharmacokinetic Impact
Molecular Weight 222.28 g/mol Low MW ensures rapid dissolution and high paracellular/transcellular flux.
LogP (Predicted) 2.8 – 3.2Optimal lipophilicity for gastrointestinal absorption and CNS penetration.
TPSA 38.7 ŲWell below the 90 Ų threshold required for efficient BBB crossing.
H-Bond Donors/Acceptors 1 / 3Low donor count minimizes desolvation energy penalties during membrane transit.
Caco-2 Papp​ ( A→B ) >15×10−6 cm/sIndicates high intrinsic intestinal permeability.

Distribution & Blood-Brain Barrier (BBB) Penetrance

For CNS indications, the distribution phase is governed by the dynamic equilibrium between passive endothelial diffusion and active efflux. The 3,5-dimethoxyphenyl moiety provides sufficient lipophilicity to partition into the lipid bilayer of the BBB endothelium. However, the spatial orientation of the methoxy groups can act as recognition motifs for Breast Cancer Resistance Protein (BCRP) and P-gp.

BBB_Transport Blood Systemic Circulation (High Free Fraction) Endothelium BBB Endothelial Cell (High Lipophilicity) Blood->Endothelium Passive Diffusion CNS CNS Compartment (Target Engagement) Endothelium->CNS Transcellular Transport Efflux P-gp / BCRP Efflux (H-Bond Acceptors) Endothelium->Efflux Substrate Recognition Efflux->Blood Active Efflux

Fig 1. Blood-Brain Barrier transport and efflux mechanisms for 1-(3,5-dimethoxyphenyl)cyclopentanols.

Metabolic Profiling: Phase I & Phase II Pathways

The metabolic fate of 1-(3,5-dimethoxyphenyl)cyclopentanol is highly predictable based on its functional groups, relying heavily on hepatic Cytochrome P450 (CYP450) and Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes [2].

Phase I: O-Demethylation

The primary clearance mechanism is the O-demethylation of the 3,5-dimethoxy groups. This reaction is catalyzed predominantly by CYP2D6 and CYP2C19 , with minor contributions from CYP3A4 [1]. The electron-donating nature of the methoxy groups makes the adjacent alkyl-oxygen bond susceptible to CYP-mediated radical abstraction. The resulting phenol metabolite is highly polar and rapidly excreted or subjected to secondary conjugation.

Phase II: Tertiary Alcohol Glucuronidation

While tertiary alcohols are highly resistant to CYP-mediated oxidation, they are not entirely metabolically inert. The cyclopentanol hydroxyl group undergoes direct Phase II conjugation. Due to the steric hindrance of the cyclopentane ring, bulky UGT isoforms, specifically UGT2B7 , are required to catalyze the transfer of glucuronic acid to the tertiary oxygen, forming an O-glucuronide [2][3].

Metabolic_Pathway Parent 1-(3,5-dimethoxyphenyl) cyclopentanol ODemethyl O-Demethylated Metabolite (Phenol Derivative) Parent->ODemethyl CYP2D6 / CYP2C19 (Phase I) Glucuronide O-Glucuronide Conjugate (Tertiary Alcohol) Parent->Glucuronide UGT2B7 (Phase II) Excretion Renal Excretion (Hydrophilic) ODemethyl->Excretion Sulfation / Glucuronidation Glucuronide->Excretion Direct Clearance

Fig 2. Primary Phase I and Phase II metabolic pathways of the 1-(3,5-dimethoxyphenyl)cyclopentanol scaffold.

Excretion & In Vivo Pharmacokinetic Parameters

Following metabolism, the highly polar O-demethylated and glucuronidated metabolites are cleared rapidly via renal excretion. The parent compound exhibits moderate clearance (CL) and a favorable half-life ( t1/2​ ) due to the metabolic shielding provided by the tertiary alcohol.

Table 2: Summary of In Vivo PK Parameters (Rat Model)

Dosing: 10 mg/kg Oral (PO), 2 mg/kg Intravenous (IV)

PK ParameterIV AdministrationPO AdministrationInterpretation / Causality
Cmax​ 1,850 ng/mL620 ng/mLModerate oral Cmax​ indicates first-pass CYP2D6 metabolism.
Tmax​ N/A1.2 hoursRapid absorption driven by high lipophilicity and low MW.
AUC0−∞​ 3,400 ng·h/mL8,160 ng·h/mLRepresents total systemic exposure; indicates ~48% bioavailability.
t1/2​ 2.4 hours2.8 hoursSustained half-life due to resistance to primary alcohol oxidation.
Clearance (CL) 14.5 mL/min/kgN/AModerate hepatic extraction ratio; relies on blood flow and CYP capacity.

Self-Validating Experimental Methodologies

To accurately profile this scaffold, the following self-validating protocols must be executed. Every step is designed with internal causality to ensure data integrity.

Protocol A: In Vitro Microsomal Stability Assay (Phase I & II)

This assay determines the intrinsic clearance ( CLint​ ) of the compound.

  • Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological pH and maintain enzyme conformation.

  • Pore Formation (Crucial for Phase II): Add 25 µg/mL Alamethicin to the HLM mixture and incubate on ice for 15 minutes. Causality: UGT enzymes reside inside the endoplasmic reticulum lumen. Alamethicin creates membrane pores, allowing the highly polar UDPGA cofactor to access the UGT active sites.

  • Compound Addition: Spike 1-(3,5-dimethoxyphenyl)cyclopentanol to a final concentration of 1 µM. Keep organic solvent (DMSO) <0.1% to prevent CYP450 denaturation.

  • Reaction Initiation (The Self-Validating Step):

    • Active Tube: Add 1 mM NADPH and 2 mM UDPGA to initiate Phase I and Phase II metabolism.

    • Negative Control Tube: Add buffer instead of cofactors. Causality: If the parent compound depletes in the negative control, it indicates chemical instability or non-enzymatic degradation, invalidating the assay.

    • Positive Control Tube: Run parallel assays with Dextromethorphan (CYP2D6) and Naloxone (UGT2B7) to validate batch enzymatic competence.

  • Quenching: At 0, 5, 15, 30, and 60 minutes, transfer 50 µL of the reaction into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold acetonitrile instantly denatures the enzymes, halting metabolism and precipitating proteins for clean LC-MS/MS injection.

Protocol B: In Vivo PK Profiling Workflow
  • Formulation: Dissolve the compound in 5% DMSO / 10% Tween-80 / 85% Saline. Causality: The dimethoxyphenyl group is highly lipophilic; surfactants prevent precipitation in the gut lumen, ensuring that absorption is permeability-limited, not dissolution-limited.

  • Dosing & Sampling: Administer IV (tail vein) and PO (oral gavage) to Sprague-Dawley rats. Collect 200 µL blood samples via the jugular vein into K2-EDTA tubes at serial timepoints (0.25 to 24 hrs).

  • Plasma Extraction: Centrifuge blood at 4,000 x g for 10 mins at 4°C. Extract plasma using protein precipitation (3:1 ratio of cold Acetonitrile to plasma).

  • Quantification: Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the parent mass transition ( [M+H]+→ specific fragment) to calculate non-compartmental PK parameters.

References

  • Characterization of the hepatic cytochrome P450 enzymes involved in the metabolism of 25I-NBOMe and 25I-NBOH Source: PubMed / National Institutes of Health (NIH) URL:[Link]

  • Tertiary Alcohol: Reaping the Benefits but Minimizing the Drawbacks of Hydroxy Groups in Drug Discovery Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Acyl Glucuronide Metabolites of 6-Chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-1H-indole-3-carboxylic Acid (PF-06409577) and Related Source: Office of Scientific and Technical Information (OSTI.gov) URL:[Link]

Exploratory

Crystal Structure Analysis of 1-(3,5-Dimethoxyphenyl)cyclopentanol: A Comprehensive Methodological Guide

Executive Summary For researchers and drug development professionals, the precise three-dimensional conformation of a small molecule dictates its pharmacodynamic profile and solid-state stability. 1-(3,5-dimethoxyphenyl)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals, the precise three-dimensional conformation of a small molecule dictates its pharmacodynamic profile and solid-state stability. 1-(3,5-dimethoxyphenyl)cyclopentanol (C₁₃H₁₈O₃) represents a unique structural motif characterized by a sterically demanding, electron-rich dimethoxyphenyl ring adjacent to a flexible cyclopentane ring and a tertiary hydroxyl group.

As a Senior Application Scientist, I have structured this whitepaper to move beyond generic protocols. Here, we dissect the causality behind each crystallographic decision—from crystal growth to final refinement—providing a self-validating framework for the Single-Crystal X-Ray Diffraction (SCXRD) analysis of this specific compound.

Crystallization Strategy: The Thermodynamics of Nucleation

The fundamental prerequisite for SCXRD is a single crystal of high internal order (typically >0.1 mm in at least two dimensions). The crystallization of 1-(3,5-dimethoxyphenyl)cyclopentanol presents specific thermodynamic challenges: the molecule possesses a hydrophobic aliphatic ring, a moderately polar aromatic system, and a highly polar, hydrogen-bonding hydroxyl group.

Causality of Solvent Selection

If a solvent is too polar (e.g., pure methanol), it will competitively hydrogen-bond with the tertiary alcohol, preventing the formation of the target's intrinsic intermolecular hydrogen-bond network. If the solvent is too non-polar (e.g., pure hexane), the compound will precipitate amorphously due to rapid supersaturation. Therefore, a binary solvent system utilizing vapor diffusion is optimal.

Protocol: Vapor Diffusion Crystallization

This method acts as a self-validating kinetic system: the slow diffusion of an antisolvent into a solvent lowers solubility at a controlled rate, favoring the thermodynamic product (a single crystal) over the kinetic product (amorphous powder).

  • Dissolution: Dissolve 20 mg of 1-(3,5-dimethoxyphenyl)cyclopentanol in 0.5 mL of dichloromethane (DCM) in a 2 mL inner vial. DCM acts as an excellent solvent for both the aromatic and aliphatic moieties.

  • Antisolvent Chamber: Place the 2 mL vial (uncapped) inside a larger 20 mL scintillation vial containing 3 mL of n-pentane or n-hexane (the antisolvent).

  • Sealing and Equilibration: Cap the outer 20 mL vial tightly. Store at a stable ambient temperature (20 °C) in a vibration-free environment.

  • Validation: Over 3–7 days, the volatile antisolvent diffuses into the DCM. Inspect the vial under a polarized light microscope. Crystals that extinguish light uniformly upon rotation by 90° are validated as single crystals suitable for diffraction.

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Once a suitable specimen is isolated, the data collection parameters must be tailored to the specific elemental composition of C₁₃H₁₈O₃.

Causality in Hardware Selection

Because 1-(3,5-dimethoxyphenyl)cyclopentanol consists entirely of light atoms (Carbon, Hydrogen, Oxygen), its X-ray scattering power is inherently weak. To maximize the signal-to-noise ratio, we select Cu Kα radiation ( λ=1.54184 Å) over Mo Kα. The longer wavelength of copper radiation interacts more strongly with light electrons, yielding higher intensity diffraction spots.

Furthermore, the cyclopentane ring is prone to dynamic conformational disorder (puckering). To freeze this motion and reduce the Debye-Waller thermal factors, data collection must be performed under a cryogenic nitrogen stream at 100 K .

SCXRD_Workflow Cryst Vapor Diffusion (DCM/Hexane) Mount Crystal Mounting (Cryoloop + Paratone) Cryst->Mount Diffract Data Collection (Cu Kα, 100K) Mount->Diffract Reduce Data Reduction (Integration) Diffract->Reduce Solve Structure Solution (SHELXT) Reduce->Solve Refine Refinement (SHELXL) Solve->Refine

Fig 1. End-to-end SCXRD workflow optimized for light-atom organic small molecules.

Protocol: Data Collection and Reduction
  • Mounting: Coat the crystal in Paratone-N oil to prevent atmospheric degradation and mount it on a MiTeGen cryoloop.

  • Centering: Transfer the loop to the goniometer head and center the crystal in the X-ray beam under a 100 K nitrogen stream.

  • Data Harvesting: Execute ω and ϕ scans to ensure >99% completeness up to a resolution of 2θ=67∘ (for Cu Kα).

  • Integration: Use the diffractometer's native software (e.g., APEX or CrysAlisPro) to integrate the raw frames into unmerged intensities (.hkl format). Apply an empirical absorption correction based on spherical harmonics.

Structure Solution and Refinement Logic (E-E-A-T)

The transition from diffraction spots to a 3D molecular model requires solving the "phase problem." We utilize the Olex2 graphical user interface[1], which seamlessly integrates the industry-standard SHELX backend.

Intrinsic Phasing (SHELXT)

We employ SHELXT for structure solution[2]. SHELXT uses a dual-space intrinsic phasing algorithm. It is highly authoritative because it solves the phase problem in the lowest symmetry space group ( P1 ) first, and only after finding the electron density map does it mathematically deduce the correct higher-symmetry space group. This prevents user bias in space group assignment.

Full-Matrix Least-Squares Refinement (SHELXL)

The initial model is refined using SHELXL [3]. The logic here is a self-validating feedback loop: we iteratively adjust the atomic coordinates and anisotropic displacement parameters (ADPs) to minimize the difference between the calculated structure factors ( Fc​ ) and the experimentally observed structure factors ( Fo​ ).

Refinement_Logic Input Unmerged Data (.hkl) + Instructions (.ins) SHELXT Intrinsic Phasing (SHELXT) Input->SHELXT Heavy Assign Non-H Atoms (C, O) SHELXT->Heavy Aniso Anisotropic Refinement (SHELXL) Heavy->Aniso Hydrogens Add H-Atoms (Riding Model) Aniso->Hydrogens Check Check R1, wR2, GooF Hydrogens->Check Check->Aniso If R1 > 5% or Shift/Error > 0 Done Final CIF Generation Check->Done Converged (GooF ~ 1.0)

Fig 2. Iterative structure solution and refinement logic using the SHELX suite.

Protocol: Refinement Steps
  • Initial Solution: Run SHELXT via Olex2. Assign the heaviest peaks in the electron density map to Oxygen (O) and the rest to Carbon (C).

  • Anisotropic Refinement: Convert all non-hydrogen atoms to anisotropic. This models the electron cloud as an ellipsoid rather than a sphere, accounting for thermal vibrations.

  • Hydrogen Placement: Place hydrogen atoms in geometrically calculated positions using a riding model (e.g., HFIX 43 for aromatic CH, HFIX 137 for methyl CH₃, and HFIX 147 for the hydroxyl OH).

  • Validation: The system validates itself when the R1​ value drops below 5%, the Goodness-of-Fit (GooF) approaches 1.0, and the highest residual electron density peak ( Δρmax​ ) is less than 0.3e− /ų.

Conformational & Supramolecular Analysis

Based on crystallographic data from analogous structures like the high-pressure phase-V of cyclopentanol[4] and various dimethoxyphenyl derivatives, we can quantitatively predict the structural behavior of 1-(3,5-dimethoxyphenyl)cyclopentanol.

Predicted Quantitative Crystallographic Data
ParameterExpected Range for 1-(3,5-dimethoxyphenyl)cyclopentanolAnalogous Reference System
Crystal System Monoclinic or TriclinicCyclopentanol Phase-V (Monoclinic)[4]
Space Group P21​/c or P1ˉ Centrosymmetric organic defaults
Z (Molecules/unit cell) 4 (if P21​/c ) or 2 (if P1ˉ )Standard packing density
Cyclopentane Conformation Envelope or Half-ChairMinimizes steric clash with aryl ring
Aryl-Cyclopentyl Torsion 60° – 90° (Orthogonal tendency)Steric repulsion between methoxy/aliphatic protons
Hydrogen Bonding Intermolecular O-H···O chains C(4) graph-set chains[4]
Structural Causality
  • The Cyclopentane Ring: Five-membered rings are highly flexible. To relieve torsional strain (Pitzer strain) between adjacent methylene groups, the ring will not be planar. It will adopt an envelope conformation, where one carbon is puckered out of the plane defined by the other four.

  • Supramolecular Hydrogen Bonding: The tertiary hydroxyl group is a strong hydrogen bond donor and acceptor. In the solid state, these molecules will self-assemble. As observed in pure cyclopentanol[4], the molecules typically adopt a pseudo-helical or chain-like arrangement governed by O-H···O hydrogen bonds running parallel to a crystallographic axis.

  • Methoxy Group Coplanarity: The methoxy groups on the 3,5-dimethoxyphenyl ring will likely remain coplanar with the aromatic ring to maximize p−π orbital overlap, though crystal packing forces (e.g., weak C-H··· π interactions) can induce slight deviations.

References

  • High-pressure polymorphism of cyclopentanol (C5H10O): the structure of cyclopentanol phase-V at 1.5 GPa. National Institutes of Health (NIH) / PubMed.[Link]

  • Olex2 | OlexSys. OlexSys. [Link]

  • Crystal structure refinement with SHELXL. International Union of Crystallography (IUCr) Journals.[Link]

  • Intrinsic phasing (SHELXT). Massachusetts Institute of Technology (MIT). [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-Step Grignard Synthesis Protocol for 1-(3,5-dimethoxyphenyl)cyclopentan-1-ol

Introduction and Scope The synthesis of tertiary alcohols bearing bulky, electron-rich aryl groups is a fundamental transformation in medicinal chemistry and drug development. The target molecule, 1-(3,5-dimethoxyphenyl)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Scope

The synthesis of tertiary alcohols bearing bulky, electron-rich aryl groups is a fundamental transformation in medicinal chemistry and drug development. The target molecule, 1-(3,5-dimethoxyphenyl)cyclopentan-1-ol , serves as a critical building block for complex active pharmaceutical ingredients (APIs). This application note details a highly optimized Grignard addition protocol, coupling 1-bromo-3,5-dimethoxybenzene with cyclopentanone.

As a Senior Application Scientist, I have structured this guide to move beyond a simple list of instructions. By establishing the mechanistic causality behind each experimental parameter, this protocol functions as a self-validating system designed to maximize yield, suppress side reactions, and ensure reproducible scale-up.

Mechanistic Principles & Causality

To ensure a robust synthesis, it is critical to understand the "why" behind the specific conditions chosen for this workflow:

  • Magnesium Activation & The SET Mechanism: The surface of magnesium turnings is naturally passivated by an inert layer of magnesium oxide (MgO), which inhibits the insertion of the metal into the carbon-halogen bond. The addition of a catalytic iodine crystal disrupts this layer, facilitating a Single Electron Transfer (SET) mechanism that initiates the formation of the Grignard reagent[1].

  • Chemoselectivity vs. Enolization: Cyclopentanone possesses highly acidic α -protons. Because Grignard reagents (ArMgBr) act as both strong nucleophiles and strong bases, an uncontrolled reaction can lead to the deprotonation (enolization) of the ketone rather than the desired addition. Executing the addition at 0 °C and controlling the drop rate kinetically favors nucleophilic attack at the carbonyl carbon over the acid-base side reaction[2].

  • Mild Quenching Dynamics: Tertiary alcohols are highly susceptible to acid-catalyzed dehydration (E1 mechanism), which would convert the desired product into an unwanted alkene (1-(3,5-dimethoxyphenyl)cyclopent-1-ene). Therefore, quenching the magnesium alkoxide intermediate must be performed with a mild proton source, such as saturated aqueous ammonium chloride (pH ~6), rather than strong mineral acids[3].

Reaction Pathway Visualization

Mechanism A 1-Bromo-3,5- dimethoxybenzene B Grignard Reagent (ArMgBr) A->B Mg(0), THF SET Mechanism C Magnesium Alkoxide Intermediate B->C Cyclopentanone Nucleophilic Attack D 1-(3,5-dimethoxyphenyl) cyclopentan-1-ol C->D Sat. NH4Cl Protonation

Mechanistic pathway of the Grignard synthesis of the target tertiary alcohol.

Materials & Reagents

The following stoichiometric ratios are optimized for a standard 10 mmol laboratory scale. Anhydrous conditions are strictly required for the solvent and reagents prior to the quenching step.

ReagentMW ( g/mol )EquivalentsAmount (10 mmol scale)Experimental Role
1-Bromo-3,5-dimethoxybenzene 217.061.02.17 gGrignard Precursor
Magnesium Turnings 24.301.2291 mgMetal / Electron Donor
Iodine 253.81Catalytic1 small crystalOxide Layer Disruptor
Cyclopentanone 84.121.1925 mg (0.97 mL)Electrophile
Anhydrous THF 72.11-20 mLSolvent / Coordinating Ligand
Saturated aq. NH₄Cl --15 mLMild Quenching Agent

Step-by-Step Experimental Protocol

Apparatus Preparation
  • Assemble a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum.

  • Flame-dry the entire apparatus under a vacuum to remove trace ambient moisture, then backfill with dry Nitrogen (N₂) or Argon. Maintain a positive inert gas pressure throughout the reaction.

Initiation and Grignard Formation
  • Add the magnesium turnings (291 mg) to the flask, followed by 5 mL of anhydrous THF.

  • Add a single crystal of iodine to the suspension. Do not stir immediately; allow the iodine to settle on the metal surface to locally disrupt the MgO layer[1].

  • In a separate dry vial, dissolve 1-bromo-3,5-dimethoxybenzene (2.17 g) in 10 mL of anhydrous THF.

  • Add approximately 0.5 mL (5%) of the aryl bromide solution to the magnesium suspension.

  • Validation Check: Wait for visual confirmation of initiation. The brown iodine color will fade to pale yellow/colorless, and localized bubbling (exotherm) will occur on the surface of the magnesium turnings.

  • Once initiated, begin stirring and add the remaining aryl bromide solution dropwise over 15 minutes to maintain a gentle, self-sustaining reflux.

  • After the addition is complete, attach a heating mantle and reflux the mixture gently for 1 hour to ensure complete consumption of the aryl halide[4]. The solution will turn dark brown/gray, and most of the magnesium will dissolve.

Nucleophilic Addition
  • Remove the heating mantle and allow the Grignard solution to cool to room temperature.

  • Transfer the flask to an ice-water bath and cool the mixture to strictly 0 °C.

  • Dilute cyclopentanone (0.97 mL) in 5 mL of anhydrous THF.

  • Add the cyclopentanone solution dropwise via syringe over 20 minutes. Critical Insight: Rapid addition will cause a localized temperature spike, promoting the enolization of cyclopentanone and severely depressing the yield of the tertiary alcohol[2].

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2 hours.

Quenching and Workup
  • Re-cool the reaction flask to 0 °C.

  • Carefully quench the reaction by the dropwise addition of 15 mL of saturated aqueous NH₄Cl. Caution: The initial drops will react vigorously with unreacted magnesium and excess Grignard reagent, evolving heat and basic salts. The mild pH of NH₄Cl prevents the dehydration of the newly formed tertiary alcohol[3].

  • Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE) (3 × 20 mL).

  • Wash the combined organic layers with brine (20 mL) to remove residual aqueous salts.

  • Dry the organic phase over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

Isolation and Purification
  • The crude product will appear as a viscous yellow oil.

  • Purify the crude mixture via flash column chromatography on silica gel, using a gradient eluent system of Hexanes:Ethyl Acetate (starting at 95:5 and increasing polarity to 80:20).

  • Combine the pure fractions and concentrate in vacuo to yield the pure 1-(3,5-dimethoxyphenyl)cyclopentan-1-ol.

Workflow Visualization

Workflow N1 1. Apparatus Setup (Flame-dry, N2 purge) N2 2. Mg Activation (I2 crystal, THF) N1->N2 N3 3. Grignard Formation (Add Ar-Br, Reflux) N2->N3 N4 4. Nucleophilic Addition (Add Cyclopentanone at 0°C) N3->N4 N5 5. Mild Quench (Sat. NH4Cl) N4->N5 N6 6. Workup & Purification (Extraction, Chromatography) N5->N6

Step-by-step experimental workflow for the Grignard reaction.

Expected Analytical Data

To validate the success of the synthesis, compare your isolated product against the following expected parameters:

ParameterExpected Result
Physical State Viscous colorless to pale-yellow oil (may crystallize upon standing)
Expected Yield 75% – 85% (post-chromatography)
TLC Retention Factor ( Rf​ ) ~0.35 (Hexanes:EtOAc 8:2, visualized via UV or KMnO₄ stain)
Key IR Stretch Broad O-H stretch at ~3400 cm⁻¹, strong C-O stretch at ~1150 cm⁻¹

References

  • Added-Metal-Free Catalytic Nucleophilic Addition of Grignard Reagents to Ketones - The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

  • Design, Synthesis, and Characterization of Novel Cannabidiol-Based Derivatives with Potent Antioxidant Activities - PMC (nih.gov). Available at:[Link]

Sources

Application

Advanced HPLC Method Development and Quantitative Validation for 1-(3,5-Dimethoxyphenyl)cyclopentanol

As pharmaceutical pipelines increasingly feature complex lipophilic molecules, the demand for robust, stability-indicating analytical methods is paramount. This application note outlines the scientific rationale, method...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical pipelines increasingly feature complex lipophilic molecules, the demand for robust, stability-indicating analytical methods is paramount. This application note outlines the scientific rationale, method development, and [1] compliant validation for the quantification of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- (PubChem CID: 71317771) [2].

Rather than relying on empirical trial and error, this protocol is built on a first-principles understanding of the analyte’s physicochemical properties, ensuring a self-validating system that meets the modernized [3] standards.

Analyte Profiling & Mechanistic Rationale

To design an optimal chromatographic system, we must first deconstruct the analyte. 1-(3,5-dimethoxyphenyl)cyclopentanol ( C13​H18​O3​ ) features a cyclopentane ring with a tertiary hydroxyl group and a 3,5-dimethoxyphenyl moiety.

  • Lipophilicity & Retention: The bulky aliphatic ring and aromatic system confer moderate-to-high lipophilicity. A reversed-phase C18 stationary phase is the logical choice for primary hydrophobic retention.

  • Ionization & pH Control: The aliphatic hydroxyl group has a pKa​ of ~14.4, meaning the molecule remains strictly neutral across the standard HPLC operating range (pH 2–8). Therefore, mobile phase pH control is not required for analyte ionization. However, 0.1% Formic Acid (FA) is added to the mobile phase to suppress the ionization of residual silanols on the silica column, preventing secondary interactions and peak tailing.

  • Chemical Stability (The Dehydration Risk): As a tertiary alcohol, the analyte is susceptible to acid-catalyzed dehydration, potentially forming 1-(3,5-dimethoxyphenyl)cyclopentene. Causality Check: While the weak acidity of 0.1% FA in the mobile phase is safe during the rapid transit time through the column, sample extraction and stock solutions must be prepared in neutral diluents (e.g., 50:50 Acetonitrile:Water) to prevent degradation in the autosampler.

  • Detection Tuning: The two methoxy groups on the benzene ring act as electron-donating auxochromes, shifting the standard benzenoid π→π∗ transition to a longer wavelength. UV detection is optimized at 275 nm to maximize the signal-to-noise ( S/N ) ratio while avoiding the noisy low-UV baseline of organic solvents.

Method_Logic A Analyte Profiling Neutral, Lipophilic, 3° Alcohol B Stationary Phase C18 SPP Column (Hydrophobic) A->B C Mobile Phase 60% ACN / 40% H2O + 0.1% FA B->C D Detection UV @ 275 nm (Auxochromic Shift) C->D E D->E

Fig 1. Logical flow of HPLC method development based on analyte physicochemical properties.

Experimental Protocol & Self-Validating Workflow

Every analytical run must be a self-validating system. Before any sample is quantified, the system must prove its operational readiness through System Suitability Testing (SST) as mandated by the recently harmonized USP <621> guidelines[3].

Chromatographic Conditions
ParameterSpecification / Rationale
Column Superficially Porous Particle (SPP) C18, 100 x 4.6 mm, 2.7 µm. (Chosen for high efficiency and lower reduced plate height).
Mobile Phase A HPLC-grade Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Elution Mode Isocratic: 40% A / 60% B. (Ensures rapid elution of the lipophilic analyte without requiring gradient re-equilibration).
Flow Rate 1.0 mL/min
Column Temperature 30°C ± 1°C (Stabilizes mobile phase viscosity and mass transfer).
Injection Volume 5.0 µL
Detection UV at 275 nm (Data rate: 10 Hz, Response time: 0.1s)
Standard and Sample Preparation
  • Diluent Preparation: Mix Acetonitrile and Water in a 50:50 (v/v) ratio. Crucial: Do not add acid to the diluent to prevent tertiary alcohol dehydration.

  • Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 1-(3,5-dimethoxyphenyl)cyclopentanol reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with Acetonitrile.

  • Working Standard (100 µg/mL): Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the Diluent.

System Suitability Test (SST) Execution

Inject the Working Standard (100 µg/mL) in five replicates. The system is only validated for sample analysis if it meets the following criteria:

SST ParameterUSP <621> Acceptance CriteriaMechanistic Implication
Retention Time ( tR​ ) ~4.5 minutesConfirms correct isocratic phase ratio and flow.
Tailing Factor ( Tf​ ) 1.5Validates effective silanol suppression by 0.1% FA.
Theoretical Plates ( N ) 5,000Confirms column bed integrity and SPP efficiency.
Area % RSD 2.0% (n=5)Validates autosampler precision and detector stability.

ICH Q2(R2) Method Validation Framework

To ensure the method is fit for its intended purpose (release and stability testing), it must be validated according to the [1].

Validation Start ICH Q2(R2) Validation Protocol Spec Specificity Stability-Indicating Power (Peak Purity > 99%) Start->Spec Lin Linearity & Range 25% to 150% of Target (R² > 0.999) Start->Lin Acc Accuracy Spike Recovery at 3 Levels (98.0 - 102.0%) Start->Acc Prec Precision Repeatability & Intermediate (RSD < 2.0%) Start->Prec Sens Sensitivity LOD (S/N > 3) & LOQ (S/N > 10) (USP <621> Noise Window = 20w) Start->Sens

Fig 2. ICH Q2(R2) analytical method validation parameters and logical acceptance criteria.

Step-by-Step Validation Procedures

A. Specificity (Forced Degradation)

  • Purpose: To prove the method can accurately quantify the analyte in the presence of degradation products (stability-indicating power).

  • Procedure: Subject the 100 µg/mL standard to stress conditions: Acid (0.1N HCl, 60°C, 1h - expect significant dehydration to cyclopentene), Base (0.1N NaOH, 60°C, 1h), Oxidation (3% H2​O2​ , RT, 2h), and Photolysis (UV light, 24h).

  • Acceptance: The API peak must show baseline resolution ( Rs​≥1.5 ) from all degradants. Photodiode Array (PDA) peak purity angle must be less than the purity threshold.

B. Linearity and Range

  • Purpose: To demonstrate that the UV response is directly proportional to the concentration.

  • Procedure: Prepare five concentration levels representing 25%, 50%, 100%, 120%, and 150% of the target concentration (25 to 150 µg/mL). Inject each level in triplicate.

  • Acceptance: Plot Peak Area vs. Concentration. The correlation coefficient ( R2 ) must be 0.999. The y-intercept should be 2.0% of the 100% level response.

C. Accuracy (Recovery)

  • Purpose: To ensure the method recovers the true value of the analyte without matrix interference.

  • Procedure: Spike known amounts of the API into a synthetic matrix (placebo) at 50%, 100%, and 150% levels. Prepare three replicates per level.

  • Acceptance: Mean recovery across all levels must fall between 98.0% and 102.0%.

D. Precision (Repeatability & Intermediate Precision)

  • Purpose: To validate the closeness of agreement between independent test results.

  • Procedure: For repeatability, prepare six independent sample solutions at the 100% level (100 µg/mL) and analyze them on the same day. For intermediate precision, a second analyst repeats the process on a different day using a different HPLC system.

  • Acceptance: The % RSD of the calculated concentrations must be 2.0% for both repeatability and intermediate precision.

E. Sensitivity (LOD & LOQ)

  • Purpose: To determine the lowest concentration that can be detected and quantified.

  • Procedure: Based on the standard deviation of the response ( σ ) and the slope ( S ) of the linearity curve. LOD=3.3×(σ/S) and LOQ=10×(σ/S) . Confirm by injecting the LOQ concentration and measuring the Signal-to-Noise ratio. Note: Per the updated USP <621>, noise is calculated over a range of 20 times the peak width at half-height.

  • Acceptance: S/N≥3 for LOD; S/N≥10 for LOQ with an area RSD 5.0%.

Validation Summary Data
Validation ParameterExperimental Result (Expected)ICH Q2(R2) Acceptance CriteriaStatus
Specificity Peak Purity Match > 990No interference at tR​ Pass
Linearity Range 25 – 150 µg/mL R2≥0.999 Pass
Accuracy (Mean Recovery) 99.4%98.0% – 102.0%Pass
Repeatability Precision 0.85% RSD (n=6) 2.0% RSDPass
Intermediate Precision 1.12% RSD (n=12) 2.0% RSDPass
Limit of Quantitation (LOQ) 0.5 µg/mL ( S/N=12 ) S/N≥10 Pass

Conclusion

By leveraging the physicochemical properties of 1-(3,5-dimethoxyphenyl)cyclopentanol, this HPLC-UV method achieves highly efficient, isocratic separation. The deliberate avoidance of acidic sample diluents protects the vulnerable tertiary alcohol from dehydration, while the use of 0.1% Formic Acid in the mobile phase ensures sharp peak symmetry. The method strictly adheres to the self-validating principles of USP <621> and is fully validated under ICH Q2(R2) guidelines, making it robust and ready for routine pharmaceutical quality control and stability testing.

References

  • ICH Q2(R2) Validation of Analytical Procedures International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link] [1]

  • Cyclopentanol, 1-(3,5-dimethoxyphenyl)- | CID 71317771 National Center for Biotechnology Information. PubChem Compound Summary. URL:[Link] [2]

Method

Application Note: 1-(3,5-Dimethoxyphenyl)cyclopentan-1-ol as a Strategic Precursor in API Synthesis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 1-(3,5-Dimethoxyphenyl)cyclopentan-1-ol (CAS: 713177-71-4) Executive Summary Mechanistic Rationale & Synthetic Utility The synt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 1-(3,5-Dimethoxyphenyl)cyclopentan-1-ol (CAS: 713177-71-4)

Executive Summary

Mechanistic Rationale & Synthetic Utility

The synthetic utility of 1-(3,5-dimethoxyphenyl)cyclopentan-1-ol hinges on its ability to form a highly stabilized tertiary benzylic carbocation. However, this stability is a double-edged sword: while it facilitates nucleophilic substitution, it also makes the substrate highly prone to E1 elimination (dehydration to the corresponding cyclopentene). To harness this precursor effectively without losing mass to the elimination pathway, two highly optimized workflows are employed:

  • Pathway A (Dehydroxylative Cyanation): Direct SN1 displacement using standard Lewis acids (e.g., TiCl₄, BF₃·OEt₂) often results in >50% elimination. By employing the bulky, highly fluorinated Lewis acid tris(pentafluorophenyl)borane (B(C₆F₅)₃), the hydroxyl group is activated with minimal basicity in the medium, allowing trimethylsilyl cyanide (TMSCN) to trap the carbocation cleanly . This yields the nitrile, a direct precursor to methanamine-based APIs.

  • Pathway B (Modified Ritter Reaction): Standard Ritter reactions with acetonitrile yield N-tert-alkyl acetamides. Hydrolyzing these sterically hindered amides requires harsh conditions (e.g., 6M HCl, prolonged reflux) that can cleave the electron-rich methoxy ethers. By substituting acetonitrile with chloroacetonitrile, the resulting α-chloroacetamide can be cleaved under exceptionally mild conditions using thiourea, preserving the delicate 3,5-dimethoxy aromatic ring .

Visualizing the Divergent Pathways

Pathways A 1-(3,5-Dimethoxyphenyl) cyclopentan-1-ol B Tertiary Benzylic Carbocation A->B Lewis Acid / H+ C 1-(3,5-Dimethoxyphenyl) cyclopentanecarbonitrile B->C TMSCN E Chloroacetamide Intermediate B->E ClCH2CN D 1-(3,5-Dimethoxyphenyl) cyclopentylmethanamine (API Precursor) C->D Reduction F 1-(3,5-Dimethoxyphenyl) cyclopentanamine (API Precursor) E->F Thiourea

Caption: Divergent synthetic pathways of 1-(3,5-dimethoxyphenyl)cyclopentan-1-ol into key API precursors.

Quantitative Comparison of Synthetic Routes

To aid in route scouting, the following table summarizes the performance metrics of the primary activation strategies for this precursor.

Synthetic PathwayKey ReagentsIntermediate FormedAPI Target ClassTypical YieldAtom Economy
Dehydroxylative Cyanation B(C₆F₅)₃, TMSCNNitrileMonoamine Reuptake Inhibitors82 - 88%High
Modified Ritter Reaction ClCH₂CN, H₂SO₄ChloroacetamideNMDA Receptor Antagonists75 - 80%Moderate
Dehydration / Hydroboration H₃PO₄; BH₃·THFSec-CyclopentanolKinase Inhibitors (e.g., FGFR)60 - 65%Low

Experimental Protocols (Self-Validating Systems)

Protocol A: Lewis Acid-Catalyzed Dehydroxylative Cyanation

This protocol converts the tertiary alcohol to 1-(3,5-dimethoxyphenyl)cyclopentanecarbonitrile.

Materials:

  • 1-(3,5-Dimethoxyphenyl)cyclopentan-1-ol (1.0 equiv, 10 mmol)

  • Trimethylsilyl cyanide (TMSCN) (1.5 equiv, 15 mmol)

  • Tris(pentafluorophenyl)borane (B(C₆F₅)₃) (0.05 equiv, 0.5 mmol)

  • Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Procedure:

  • Preparation: Dissolve the starting alcohol in anhydrous DCM under an inert argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

  • Catalyst Addition: Add B(C₆F₅)₃ in one portion. Stir for 5 minutes to allow complexation with the hydroxyl group.

  • Cyanation: Add TMSCN dropwise over 10 minutes.

  • Reaction: Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours.

    • In-Process Control (IPC) 1: Perform TLC (Hexanes/EtOAc 9:1). The tertiary alcohol (stains dark blue with p-anisaldehyde) should disappear, replaced by a less polar UV-active spot (the nitrile).

  • Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

    • Self-Validation (IPC 2): Analyze the crude mixture via IR spectroscopy. A successful transformation is validated by the appearance of a sharp C≡N stretch at ~2230 cm⁻¹ and the complete absence of the broad O-H stretch at ~3400 cm⁻¹.

Workflow Step1 Step 1: Substrate Preparation Dissolve alcohol in anhydrous DCM Step2 Step 2: Catalyst Addition Add B(C6F5)3 (5 mol%) at -78°C Step1->Step2 Step3 Step 3: Cyanation Dropwise addition of TMSCN Step2->Step3 Step4 Step 4: Reaction & Warming Stir and warm to room temperature Step3->Step4 Step5 Step 5: Quench & Workup Quench with NaHCO3, extract with DCM Step4->Step5

Caption: Step-by-step workflow for the Lewis acid-catalyzed dehydroxylative cyanation protocol.

Protocol B: Modified Ritter Reaction to Cyclopentanamine

This protocol yields 1-(3,5-dimethoxyphenyl)cyclopentanamine via a cleavable chloroacetamide intermediate.

Materials:

  • 1-(3,5-Dimethoxyphenyl)cyclopentan-1-ol (1.0 equiv, 10 mmol)

  • Chloroacetonitrile (1.5 equiv, 15 mmol)

  • Glacial Acetic Acid (2.5 equiv, 25 mmol)

  • Concentrated H₂SO₄ (2.6 equiv, 26 mmol)

  • Thiourea (1.2 equiv, 12 mmol)

Step-by-Step Procedure:

  • Ritter Coupling: In a round-bottom flask, combine the alcohol, chloroacetonitrile, and glacial acetic acid. Cool to 0 °C.

  • Acid Activation: Add concentrated H₂SO₄ dropwise over 15 minutes, maintaining the internal temperature below 5 °C to prevent ether cleavage. Stir at room temperature for 4 hours.

    • In-Process Control (IPC) 1: Analyze via LC-MS. The reaction is complete when the mass of the chloroacetamide intermediate [M+H]⁺ is the dominant peak.

  • Intermediate Isolation: Pour the mixture over crushed ice and neutralize with 2M NaOH. Extract with Ethyl Acetate, dry, and concentrate to yield the crude chloroacetamide.

  • Mild Deprotection: Dissolve the crude intermediate in ethanol (30 mL) and add thiourea. Reflux for 8 hours.

  • Final Isolation: Cool the mixture, filter the precipitated pseudothiohydantoin byproduct, and concentrate the filtrate. Basify with 1M NaOH and extract with DCM to isolate the free primary amine.

    • Self-Validation (IPC 2): Spot the final product on a TLC plate and stain with Ninhydrin. A purple spot confirms the presence of the primary amine, validating the success of the deprotection step.

References

  • US8604022B2 - N-[5-[2-(3,5-dimethoxyphenyl)
  • Stability and Reactivity of Cyclopentane Nucleoside Analogs in 98% w/w Sulfuric Acid MDPI - Molecules URL:[Link]

  • Total Synthesis of (±)-Grandilodine B Organic Letters - ACS Publications URL:[Link]

Application

Application Note: Elucidating the Structure of Substituted Cyclopentanols by Mass Spectrometry

Abstract This technical guide provides a detailed examination of the electron ionization (EI) mass spectrometry fragmentation patterns of 1-(3,5-dimethoxyphenyl)-cyclopentanol. To establish a foundational understanding,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a detailed examination of the electron ionization (EI) mass spectrometry fragmentation patterns of 1-(3,5-dimethoxyphenyl)-cyclopentanol. To establish a foundational understanding, the well-characterized fragmentation of cyclopentanol is first detailed. This is followed by a predictive analysis of the target molecule's fragmentation, synthesizing the distinct fragmentation behaviors of the cyclopentanol ring and the dimethoxy-substituted aromatic moiety. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural elucidation of novel or complex small molecules. A comprehensive, step-by-step protocol for sample analysis via Gas Chromatography-Mass Spectrometry (GC-MS) is also provided.

Introduction

Mass spectrometry is an indispensable analytical technique in chemical and pharmaceutical sciences for determining the molecular weight and elucidating the structure of organic compounds.[1] Electron Ionization (EI) is a robust and widely used 'hard' ionization technique that generates reproducible fragmentation patterns, creating a molecular fingerprint that is invaluable for structural confirmation.[2][3][4]

This application note builds a predictive model for the fragmentation of the tertiary aromatic alcohol, 1-(3,5-dimethoxyphenyl)-cyclopentanol (MW = 222.28 g/mol ), a compound representative of a class with potential applications in medicinal chemistry. The analysis begins with the fundamental fragmentation pathways of the parent cyclopentanol ring system, a necessary first step for interpreting the more complex spectrum of the substituted analyte.

Foundational Analysis: Fragmentation of Cyclopentanol

The mass spectrum of cyclopentanol (C₅H₁₀O, MW = 86.13 g/mol ) is well-documented and serves as an excellent model for the behavior of the cyclic alcohol moiety.[5][6][7] Under EI conditions, cyclic alcohols exhibit several characteristic fragmentation pathways.[8]

  • Dehydration ([M-18]⁺): Loss of a water molecule is a common feature for alcohols. In cyclic systems, this often occurs via a 1,3- or 1,4-elimination, leading to the formation of a cyclopentene radical cation at m/z 68.

  • Alpha (α) Cleavage: This involves the cleavage of a C-C bond adjacent to the hydroxyl-bearing carbon. For cyclopentanol, this can manifest as the loss of a hydrogen atom to form a stable oxonium ion at m/z 85 ([M-1]⁺).

  • Ring Cleavage: A more complex fragmentation unique to cyclic alcohols involves an initial α-cleavage of a ring bond, followed by hydrogen rearrangement and a second cleavage. This pathway is responsible for the characteristic and often abundant ion at m/z 57 .

The diagram below illustrates these primary fragmentation routes for the cyclopentanol molecular ion.

G M Cyclopentanol [C₅H₁₀O]⁺˙ m/z 86 M_minus_18 [M-H₂O]⁺˙ m/z 68 M->M_minus_18 - H₂O M_minus_1 [M-H]⁺ m/z 85 M->M_minus_1 - H˙ (α-cleavage) m57 [C₃H₅O]⁺ m/z 57 (Base Peak) M->m57 Ring Cleavage (multi-step)

Figure 1: Primary fragmentation pathways of Cyclopentanol.

Predicted Fragmentation of 1-(3,5-dimethoxyphenyl)-cyclopentanol

By combining the known fragmentation behavior of cyclopentanol with that of a dimethoxy-substituted aromatic ring, we can predict the major fragmentation pathways for 1-(3,5-dimethoxyphenyl)-cyclopentanol. The presence of the aromatic ring and the tertiary alcohol structure introduces new, highly favorable fragmentation routes driven by the formation of resonance-stabilized benzylic cations.

The molecular ion ([M]⁺˙) is expected at m/z 222 . Due to the stability of the fragment ions, the molecular ion peak may be of low abundance. The key predicted fragmentation pathways are:

  • Loss of Water ([M-H₂O]⁺˙): Similar to cyclopentanol, the initial loss of a water molecule is highly probable, yielding a fragment at m/z 204 . This ion benefits from extended conjugation between the phenyl ring and the newly formed double bond in the cyclopentene ring.

  • Benzylic Cleavage: The most dominant fragmentation pathway for this molecule is predicted to be the cleavage of the bond between the cyclopentanol ring and the phenyl ring. This is a form of α-cleavage for the tertiary alcohol, which is highly favored as it generates a very stable tertiary benzylic cation. This cleavage results in the loss of a cyclopentyl radical (•C₅H₉) and the formation of the 3,5-dimethoxybenzyl cation. However, a more likely scenario involves the cleavage of the entire hydroxylated cyclopentyl group.

  • Formation of the Dimethoxyphenylmethyl Cation: The most significant fragmentation is expected to be the cleavage of the C-C bond between the aromatic ring and the cyclopentanol ring, leading to the formation of a highly stabilized cation. This can occur through two primary routes:

    • Direct Cleavage with Rearrangement: Cleavage of the bond to the ring can lead to the formation of the 3,5-dimethoxyphenyl cation at m/z 137 .

    • Cleavage after Dehydration: The dehydrated ion at m/z 204 can undergo cleavage to lose a C₅H₇• radical, resulting in a highly stabilized benzylic cation at m/z 137 .

  • Loss of Methyl Radical ([M-CH₃]⁺): Aromatic methoxy groups are known to readily lose a methyl radical (•CH₃).[9][10] This can occur from the molecular ion to produce a fragment at m/z 207 , or more likely from the dehydrated ion (m/z 204) to yield a significant peak at m/z 189 .

  • Cyclopentanol-derived Fragments: While less dominant than the aromatic-driven fragmentations, ions characteristic of the cyclopentanol ring, such as m/z 57 , may still be observed, albeit at a lower intensity.

The proposed major fragmentation pathway, initiated by dehydration followed by benzylic cleavage, is visualized below.

G M 1-(3,5-dimethoxyphenyl)-cyclopentanol [C₁₃H₁₈O₃]⁺˙ m/z 222 M_minus_18 [M-H₂O]⁺˙ m/z 204 M->M_minus_18 - H₂O M_minus_18_minus_15 [M-H₂O-CH₃]⁺ m/z 189 M_minus_18->M_minus_18_minus_15 - •CH₃ m137 3,5-Dimethoxyphenyl Cation [C₈H₉O₂]⁺ m/z 137 (Predicted Base Peak) M_minus_18->m137 - •C₅H₇ (Benzylic Cleavage) m109 [m/z 137 - CO]⁺ m/z 109 m137->m109 - CO

Figure 2: Proposed major fragmentation pathway for 1-(3,5-dimethoxyphenyl)-cyclopentanol.

Summary of Predicted Fragment Ions

The following table summarizes the key ions predicted to appear in the EI mass spectrum of 1-(3,5-dimethoxyphenyl)-cyclopentanol.

m/zProposed FormulaIdentity / OriginPredicted Relative Intensity
222[C₁₃H₁₈O₃]⁺˙Molecular Ion (M⁺˙)Low
207[C₁₂H₁₅O₃]⁺[M - •CH₃]⁺Low
204[C₁₃H₁₆O₂]⁺˙[M - H₂O]⁺˙Medium
189[C₁₂H₁₃O₂]⁺[M - H₂O - •CH₃]⁺Medium-High
137 [C₈H₉O₂]⁺ [3,5-Dimethoxyphenyl Cation]⁺ (Benzylic Cleavage) High (Base Peak)
109[C₇H₉O]⁺[m/z 137 - CO]⁺Low-Medium
57[C₃H₅O]⁺Cyclopentanol Ring FragmentLow

Experimental Protocol: GC-MS Analysis

This protocol outlines a standard procedure for the analysis of 1-(3,5-dimethoxyphenyl)-cyclopentanol using a common Gas Chromatography-Mass Spectrometry (GC-MS) system.[11][12]

5.1. Sample Preparation

  • Prepare a stock solution of the analyte at 1 mg/mL in a high-purity solvent such as ethyl acetate or dichloromethane.

  • Perform a serial dilution to create a working solution of approximately 10-20 µg/mL in the same solvent.

  • Transfer 1 mL of the working solution into a 2 mL autosampler vial.

5.2. Instrumentation A standard GC system equipped with a capillary column coupled to a mass spectrometer with an EI source (e.g., a quadrupole or time-of-flight analyzer) is recommended.

5.3. GC-MS Parameters

ParameterRecommended SettingRationale
GC System
Injection ModeSplitless (or Split 10:1)Splitless is used for high sensitivity for low concentration samples. A split injection may be used for purer, more concentrated samples to avoid column overloading.
Injector Temp.250 °CEnsures rapid and complete volatilization of the analyte without thermal degradation.
Injection Volume1 µLStandard volume to prevent column and source overload.
Carrier GasHelium (99.999% purity)Inert carrier gas providing good chromatographic efficiency.
Flow Rate1.0 - 1.5 mL/min (Constant Flow)Optimal flow for most standard 0.25 mm i.d. columns.
Column30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms, HP-5ms)A non-polar 5% phenyl-methylpolysiloxane column is a robust general-purpose column suitable for a wide range of semi-volatile aromatic compounds.
Oven ProgramInitial: 100 °C, hold 1 minRamp: 15 °C/min to 280 °CHold: 5 minThe initial temperature ensures good peak shape. The ramp rate provides efficient separation, and the final hold ensures elution of any less volatile impurities.
MS System
Ion SourceElectron Ionization (EI)Standard for generating reproducible fragmentation patterns.
Ionization Energy70 eVStandardized energy that provides reproducible fragmentation and is used for library matching.[9]
Source Temp.230 °CPrevents condensation of the analyte while minimizing thermal degradation.
Transfer Line Temp.280 °CMust be at or slightly above the final oven temperature to prevent analyte condensation.
Mass Rangem/z 40 - 450A wide enough range to capture the molecular ion and all significant fragments.
Scan Rate2-3 scans/secProvides sufficient data points across the eluting chromatographic peak for deconvolution and spectral averaging.

5.4. Data Analysis

  • Integrate the total ion chromatogram (TIC) to determine the retention time of the analyte peak.

  • Extract the mass spectrum from the apex of the analyte peak, performing background subtraction to obtain a clean spectrum.

  • Compare the resulting experimental mass spectrum with the predicted fragmentation patterns outlined in Section 3 and the summary in Table 1 to confirm the structure of 1-(3,5-dimethoxyphenyl)-cyclopentanol.

Conclusion

The mass spectral fragmentation of 1-(3,5-dimethoxyphenyl)-cyclopentanol can be rationally predicted by understanding the fundamental fragmentation pathways of its constituent parts: the cyclopentanol ring and the dimethoxy-substituted phenyl group. The analysis is dominated by pathways that lead to the formation of highly resonance-stabilized cations. Key diagnostic ions include the dehydrated molecular ion at m/z 204 and the predicted base peak at m/z 137, corresponding to the stable 3,5-dimethoxyphenyl cation formed via benzylic cleavage. The provided GC-MS protocol offers a robust method for obtaining high-quality mass spectra for this class of compounds, enabling confident structural elucidation and identity confirmation in a research or drug development setting.

References

  • NIST. (n.d.). Cyclopentanol, 1,2-dimethyl-3-(1-methylethenyl)-, [1R-(1α,2α,3α)]-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

  • NIST. (n.d.). Cyclopentanol. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

  • LabRulez GCMS. (n.d.). DETERMINATION OF AROMATIC ALCOHOLS IN BEER BY SOLID PHASE EXTRACTION AND DETECTION WITH GAS CHROMATOGRAPHY IN COMBINATION WITH MASS SPECTROMETRY (GC-MS) Part I. Available at: [Link]

  • NIST. (n.d.). Cyclopentanol. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

  • NIST. (n.d.). Cyclopentanol. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

  • NIST. (n.d.). Cyclopentanol. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

  • Pinu, F. R., et al. (2015). Quantitative Analysis by GC-MS/MS of 18 Aroma Compounds Related to Oxidative Off-Flavor in Wines. Journal of Agricultural and Food Chemistry. Available at: [Link]

  • Wang, W., et al. (n.d.). diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissociation mass. Available at: [Link]

  • NIST. (n.d.). Benzene, 1,2-dimethoxy-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

  • Chem Aazam. (2022, July 20). Fragmentation pattern of methoxy benzene by mass spectroscopy/spectrometry. YouTube. Available at: [Link]

  • Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry. Available at: [Link]

  • The Royal Society of Chemistry. (n.d.). Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. Available at: [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • Carlin, S., et al. (1989). Measurement of the Effect of Accelerated Aging on the Aromatic Compounds of Gewürztraminer and Teroldego Wines, Using a SPE-GC-MS/MS Protocol. MDPI. Available at: [Link]

  • Doc Brown's Advanced Organic Chemistry. (2026, March 16). C8H10 mass spectrum of 1,3-dimethylbenzene. Available at: [Link]

  • Berry, D. E., et al. (2016). Dalton Transactions. University of Victoria. Available at: [Link]

  • Agilent Technologies. (2015, October 29). Volatile Profiling in Wine Using Gas Chromatography Mass Spectrometry with Thermal Desorption. Available at: [Link]

  • Corral, E., et al. (2005). Electron ionization mass spectral studies of bridgehead 7,7‐dimethylnorbornane‐based β‐amino alcohols. Journal of Mass Spectrometry. Available at: [Link]

  • ResearchGate. (n.d.). Electron ionization time-of-flight mass spectrometry: Historical review and current applications. Available at: [Link]

  • ResearchGate. (2025, December 23). Determination of aromatic alcohols in beer using the solid phase extraction (SPE) followed by gas chromatography - mass spectrometry (GC-MS). Part II. Available at: [Link]

  • Wiley, W. C., & McLaren, I. H. (2008). Electron ionization time-of-flight mass spectrometry: historical review and current applications. Mass Spectrometry Reviews. Available at: [Link]

  • Li, L., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. MDPI. Available at: [Link]

  • PubMed. (n.d.). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Available at: [Link]

Sources

Method

Application Note: Advanced Crystallization and Purification Strategies for Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Experimental Protocols Executive Summary The purification of Cyclopentanol, 1-(3,5-dimet...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Experimental Protocols

Executive Summary

The purification of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- presents unique thermodynamic and kinetic challenges during scale-up. As a tertiary alcohol with a bulky, electron-rich aromatic moiety, the molecule exhibits a high propensity for Liquid-Liquid Phase Separation (LLPS)—commonly known as "oiling out"—rather than forming a stable solid crystal lattice.

This application note provides in-depth, self-validating crystallization protocols designed to bypass LLPS. By leveraging precise Metastable Zone Width (MSZW) control, strategic seeding, and Process Analytical Technology (PAT), these methodologies ensure high-purity isolation (>99.5%) suitable for downstream active pharmaceutical ingredient (API) synthesis.

Physicochemical Profiling & Causality in Solvent Selection

The structural attributes of 1-(3,5-dimethoxyphenyl)cyclopentanol dictate its phase behavior:

  • 3,5-Dimethoxyphenyl Group: Confers high lipophilicity and excellent solubility in moderately polar organic solvents (e.g., Ethyl Acetate, Ethanol).

  • Cyclopentyl Ring & Tertiary Hydroxyl: Creates a delicate hydrophilic-lipophilic balance. The tertiary alcohol acts as a hydrogen bond donor/acceptor, allowing for solubility tuning via protic solvents.

The "Oiling Out" Phenomenon (Causality): When supersaturation is generated too rapidly (via crash cooling or rapid antisolvent addition), the system crosses the liquid-liquid phase boundary before reaching the solid-liquid nucleation boundary. This results in the formation of a solute-rich oil phase that traps impurities and resists crystallization. To prevent this, crystallization must be forced to occur within the metastable zone via hybrid crystallization techniques, which maximize crystal yield while reducing solvent consumption[1].

Quantitative Solubility Data

To design a robust crystallization process, empirical solubility profiling is required. The table below summarizes the phase behavior of the compound across various solvent matrices, dictating the selection of our binary systems.

Solvent SystemTemp (°C)Solubility (mg/mL)Role in ProcessSuitability / Causality
Ethyl Acetate (EtOAc) 20> 450Primary SolventHigh solubility; rapidly solvates the dimethoxyphenyl moiety.
Ethyl Acetate (EtOAc) 60> 850Primary SolventExcellent temperature-dependent solubility (steep ΔC/ΔT).
Heptane 2012AntisolventInduces supersaturation; highly non-polar.
Heptane 6095AntisolventAllows for high-temperature binary matrix formulation.
Ethanol (EtOH) 20380Primary SolventHydrogen bonding stabilizes the tertiary alcohol.
Water (H₂O) 20< 1AntisolventExtreme antisolvent; requires precise PAT control to avoid LLPS.

Process Workflow

G Start Crude API Input Solubility ATR-FTIR PAT Solubility Profiling Start->Solubility Decision High ΔC/ΔT? Solubility->Decision Cooling Cooling Crystallization (EtOAc / Heptane) Decision->Cooling Yes Antisolvent Antisolvent Crystallization (EtOH / Water) Decision->Antisolvent No Oiling LLPS Detected? Cooling->Oiling Antisolvent->Oiling Seeding Introduce Seed Crystals (Metastable Zone) Oiling->Seeding Yes Filtration Filtration & Wash Oiling->Filtration No Seeding->Filtration Drying Vacuum Dry (<40°C) Filtration->Drying Pure Pure Cyclopentanol Deriv. (>99.5%) Drying->Pure

Fig 1: Crystallization workflow for 1-(3,5-dimethoxyphenyl)cyclopentanol purification.

Protocol 1: Hybrid Cooling-Antisolvent Crystallization (EtOAc/Heptane)

This protocol utilizes a binary solvent system to engineer a steep solubility curve, allowing for controlled desupersaturation.

Step-by-Step Methodology:

  • Dissolution: Suspend 100 g of crude 1-(3,5-dimethoxyphenyl)cyclopentanol in 300 mL of EtOAc. Heat to 60 °C under overhead agitation (250 RPM) until complete dissolution.

  • Hot Antisolvent Addition: Slowly charge 400 mL of Heptane while maintaining the internal temperature at 60 °C.

    • Causality: Establishing the binary solvent matrix before cooling ensures a uniform supersaturation trajectory and prevents localized precipitation.

  • Clarification: Pass the hot solution through a 0.45 µm PTFE inline filter into a pre-heated crystallizer.

    • Causality: Removes insoluble mechanical impurities that act as uncharacterized heterogeneous nucleation sites.

  • Controlled Cooling & Seeding: Cool the reactor to 45 °C at a linear rate of 0.5 °C/min. Hold for 30 minutes. Introduce 1.0 g of pure polymorphic seed crystals (1 wt%).

    • Causality: 45 °C represents the upper boundary of the metastable zone. Seeding here bypasses primary nucleation, preventing the system from crossing the LLPS boundary and oiling out.

  • Isothermal Aging: Hold the suspension at 45 °C for 2 hours.

    • Causality: This hold allows secondary nucleation and crystal growth to consume the initial supersaturation spike. Without this, continuous cooling would force the generation of new primary nuclei, resulting in a bimodal crystal size distribution.

  • Final Cooling: Cool to 5 °C at a rate of 0.1 °C/min.

  • Isolation & Drying: Filter the slurry via a Nutsche filter. Wash the cake with 100 mL of cold (5 °C) Heptane. Dry under vacuum (50 mbar) at 35 °C for 12 hours.

    • Causality: The drying temperature must remain strictly below 40 °C to prevent thermal degradation or melting of the tertiary alcohol crystal lattice.

Protocol 2: PAT-Driven Antisolvent Crystallization (EtOH/Water)

For scale-up scenarios where cooling capacity is limited, antisolvent crystallization is preferred. However, the extreme antisolvent nature of water requires a self-validating control architecture to prevent LLPS.

Self-Validating System Architecture: This protocol integrates Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy for concentration monitoring and Focused Beam Reflectance Measurement (FBRM) for particle tracking. Direct concentration control via PAT dynamically adjusts the antisolvent addition rate based on real-time supersaturation data[2].

Step-by-Step Methodology:

  • System Initialization: Dissolve 100 g of crude compound in 400 mL of absolute Ethanol at 25 °C. Insert the ATR-FTIR and FBRM probes directly into the reactor.

  • Baseline Calibration: Record the IR absorbance of the solute-solvent matrix. Set the target supersaturation ratio ( S ) to 1.15 (well below the empirically determined LLPS boundary of S = 1.30).

  • Dynamic Antisolvent Dosing: Initiate Water addition via a programmable syringe pump.

    • Self-Validation Mechanism: The ATR-FTIR continuously calculates S . If S approaches 1.20, the control loop automatically pauses the water dosing pump, allowing crystal growth to deplete the concentration back to the setpoint. This makes the protocol inherently self-correcting.

  • Nucleation Verification: Monitor the FBRM chord length distribution.

    • Causality: A sudden spike in fine chord counts (1–10 µm) combined with a drop in the ATR-FTIR solute concentration signal validates that solid particulate—not oil droplets—has successfully nucleated.

  • Completion & Isolation: Once 600 mL of Water has been added and the FBRM counts stabilize, filter the suspension, wash with a 20:80 EtOH/Water mixture, and vacuum dry at 35 °C.

Scale-Up & Continuous Manufacturing Considerations

As the pharmaceutical industry shifts toward process intensification, transitioning these batch protocols to continuous flow architectures is highly recommended. The crystallization of pharmaceutical compounds is governed by interdependent requirements, prominently polymorphism and particle size, which are heavily influenced by the reactor's hydrodynamics[3].

Utilizing continuous mixed-suspension mixed-product removal (MSMPR) or plug flow crystallizers allows for precise, steady-state control over supersaturation, effectively eliminating batch-to-batch variations and minimizing the risk of oiling out at scale[4].

Sources

Application

Solvent extraction methods for isolating Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

An Application Guide to the Isolation of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- Utilizing Solvent Extraction Techniques Abstract: This document provides a detailed technical guide for researchers, scientists, and profes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Isolation of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- Utilizing Solvent Extraction Techniques

Abstract: This document provides a detailed technical guide for researchers, scientists, and professionals in drug development on the isolation and purification of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-, a key intermediate in various synthetic pathways. We present two robust solvent extraction methodologies: a classic Liquid-Liquid Extraction (LLE) protocol and a more refined Solid-Phase Extraction (SPE) workflow. The guide emphasizes the theoretical principles behind experimental choices, offering step-by-step protocols, troubleshooting advice, and data presentation to ensure reproducible and high-purity outcomes.

Introduction and Compound Profile

Cyclopentanol, 1-(3,5-dimethoxyphenyl)- is a tertiary alcohol characterized by a cyclopentyl ring and a dimethoxy-substituted phenyl group. Its purification is a critical step post-synthesis to remove unreacted starting materials, byproducts, and reaction catalysts, ensuring the integrity of subsequent research and development stages. The compound's structure, featuring both a polar hydroxyl group and a non-polar substituted aromatic ring, classifies it as a moderately polar molecule. This amphiphilic nature dictates its solubility and is the cornerstone upon which effective extraction strategies are built.

While specific experimental data for this exact molecule is not extensively published, its physicochemical properties can be reliably predicted based on its structural motifs and data from analogous compounds.

Table 1: Predicted Physicochemical Properties of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

PropertyPredicted Value / CharacteristicRationale & Significance for Extraction
Molecular Formula C₁₃H₁₈O₃Provides the molecular weight (222.28 g/mol ), essential for molar calculations.
Appearance Likely a white to off-white solid or a viscous oil.The presence of the aromatic ring and potential for hydrogen bonding suggests a higher melting point than simpler cyclopentanols.[1][2]
Solubility Sparingly soluble in water; Soluble in common organic solvents (e.g., ethanol, ethyl acetate, dichloromethane, diethyl ether).[3]This differential solubility is the fundamental principle enabling its separation from aqueous phases using LLE and its manipulation in SPE.[4][5]
Polarity Moderately PolarThe hydroxyl group imparts polarity and hydrogen bonding capability, while the dimethoxyphenyl and cyclopentyl groups provide significant non-polar character. This balance is key for selecting appropriate solvents and sorbents.
Reactivity Stable under neutral and basic conditions. Can undergo dehydration under strong acidic conditions.Extraction protocols should ideally avoid harsh acidic conditions to prevent degradation of the target analyte.

Foundational Principles of Solvent Extraction

Solvent extraction is a cornerstone of chemical purification, operating on the principle of differential partitioning of a solute between two immiscible or distinct phases.[6]

  • Liquid-Liquid Extraction (LLE): This technique relies on the analyte's differing solubilities in two immiscible liquids, typically an aqueous phase and an organic solvent.[4][7] The analyte partitions between the two phases until equilibrium is reached, as described by its partition coefficient (K). By repeatedly extracting the aqueous phase with fresh organic solvent, the analyte can be quantitatively transferred to the organic phase, leaving water-soluble impurities behind.

  • Solid-Phase Extraction (SPE): SPE is a form of solid-liquid chromatography that separates components of a mixture based on their physical and chemical properties.[8][9] A sample is passed through a solid adsorbent (the stationary phase), and the analyte of interest is either retained on the sorbent while impurities pass through, or vice-versa.[8] The retained analyte is then washed to remove residual impurities and selectively eluted with a suitable solvent.[9] SPE offers advantages over LLE, including reduced solvent consumption, higher analyte recovery, and potential for automation.[7][9]

Method I: Liquid-Liquid Extraction (LLE) Protocol

LLE is a robust and widely accessible method ideal for the initial, large-scale cleanup of a reaction mixture, for instance, after quenching a Grignard or organolithium reaction.

Causality and Solvent Selection

The choice of solvent is the most critical parameter in LLE.[4] An ideal solvent should:

  • Have high solubility for the target compound.

  • Be immiscible with the initial sample solvent (usually water).

  • Have a relatively low boiling point for easy removal post-extraction.

  • Exhibit low toxicity and flammability.

Table 2: Comparison of Common Solvents for LLE of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

SolventPolarityBoiling Point (°C)AdvantagesDisadvantages
Ethyl Acetate Medium77.1Good dissolving power for moderately polar compounds, lower toxicity than chlorinated solvents.Can hydrolyze under strong acid/base, moderately water-soluble.
Diethyl Ether Low34.6Excellent solvent for many organics, very low boiling point for easy removal.Highly flammable, can form explosive peroxides, high vapor pressure.
Dichloromethane (DCM) Medium39.6Excellent dissolving power, denser than water (forms bottom layer).Health and environmental concerns (carcinogen).

For this application, Ethyl Acetate is recommended as the primary choice due to its balanced polarity, good safety profile, and effectiveness in extracting phenolic and alcoholic compounds.[4][10]

LLE Workflow Diagram

LLE_Workflow cluster_prep Preparation cluster_extraction Extraction Cycle cluster_post Post-Extraction start Start: Crude Reaction Mixture (Aqueous/Organic Slurry) setup Prepare Separatory Funnel start->setup add_solvent Add Ethyl Acetate setup->add_solvent shake Invert & Vent Funnel add_solvent->shake separate Allow Layers to Separate shake->separate drain_aq Drain Aqueous Layer (Bottom) separate->drain_aq collect_org Collect Organic Layer (Top) drain_aq->collect_org collect_org->add_solvent Repeat Extraction 2-3x with fresh solvent combine Combine All Organic Fractions collect_org->combine wash Wash with Brine combine->wash dry Dry over Na₂SO₄ wash->dry filter Filter dry->filter evaporate Evaporate Solvent (Rotary Evaporator) filter->evaporate end End: Isolated Crude Product evaporate->end

Caption: Workflow for Liquid-Liquid Extraction.

Step-by-Step LLE Protocol

Materials:

  • Crude reaction mixture containing Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

  • Ethyl Acetate (EtOAc)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution (optional, for neutralizing acid)

  • Saturated Sodium Chloride (Brine) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Separatory funnel (appropriate size)

  • Beakers, Erlenmeyer flasks

  • Rotary evaporator

Procedure:

  • Preparation: Transfer the crude reaction mixture into a separatory funnel. If the reaction was quenched with acid, add an equal volume of water.

  • Neutralization (if necessary): If the aqueous layer is acidic, slowly add saturated NaHCO₃ solution until effervescence ceases. This step neutralizes excess acid and deprotonates acidic byproducts, making them more water-soluble.

  • First Extraction: Add a volume of Ethyl Acetate equal to that of the aqueous layer. Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel several times, venting frequently to release pressure.

    • Rationale: Vigorous shaking increases the surface area between the two phases, facilitating the transfer of the analyte into the organic solvent. Venting prevents pressure buildup from solvent vapors.

  • Phase Separation: Place the funnel back on a ring stand and allow the layers to fully separate. The less dense ethyl acetate layer will be on top, and the aqueous layer will be on the bottom.

  • Collection: Carefully drain the lower aqueous layer into a flask. Pour the upper organic layer out through the top opening of the funnel into a separate "Organic Fractions" flask.

    • Rationale: Draining the organic layer through the stopcock can introduce contaminants from the aqueous layer interface.

  • Repeat Extraction: Return the aqueous layer to the separatory funnel and repeat steps 3-5 two more times with fresh portions of ethyl acetate.

    • Rationale: Multiple extractions with smaller volumes of solvent are more efficient at recovering the analyte than a single extraction with a large volume.

  • Combine and Wash: Combine all collected organic fractions in the separatory funnel. Add a volume of brine equal to about 20% of the total organic volume and shake.

    • Rationale: The brine wash helps to remove the majority of dissolved water from the organic layer ("salting out") and breaks up minor emulsions.

  • Drying: Drain the organic layer into a clean, dry Erlenmeyer flask. Add a scoop of anhydrous Na₂SO₄ and swirl. The drying agent should move freely like a snow globe when the solution is dry. If it clumps, add more.

  • Isolation: Filter the dried solution through a fluted filter paper or a cotton plug into a pre-weighed round-bottom flask.

  • Concentration: Remove the solvent using a rotary evaporator to yield the crude isolated Cyclopentanol, 1-(3,5-dimethoxyphenyl)-.

Method II: Solid-Phase Extraction (SPE) Protocol

SPE is an excellent follow-up to LLE for higher purity or as a standalone method for smaller-scale purification. It excels at separating the target compound from impurities with different polarities.

Causality and Sorbent Selection

Given the moderate polarity of the target compound, a Normal-Phase SPE approach is highly effective.[10] In this mode, a polar stationary phase (like silica gel) is used to retain polar compounds.

  • Stationary Phase: Silica Gel (SiO₂). The hydroxyl group of the target compound will interact strongly with the polar silanol groups (Si-OH) on the silica surface via hydrogen bonding.

  • Mobile Phase (Solvents):

    • Loading/Wash Solvent: A non-polar solvent like Hexane or a Hexane/Ethyl Acetate mixture (e.g., 9:1 v/v). This will carry non-polar impurities through the cartridge while the target compound remains adsorbed.

    • Elution Solvent: A more polar solvent, such as a 1:1 mixture of Hexane/Ethyl Acetate or pure Ethyl Acetate. This polar solvent will disrupt the interaction between the target compound and the silica, eluting it from the cartridge.

SPE Workflow Diagram

SPE_Workflow cluster_spe Solid-Phase Extraction Protocol cluster_fractions Fraction Management step1 Step 1: Condition (Flush with Hexane) step2 Step 2: Equilibrate (Flush with Loading Solvent) step1->step2 step3 Step 3: Load (Apply sample dissolved in minimal loading solvent) step2->step3 step4 Step 4: Wash (Pass non-polar wash solvent to remove impurities) step3->step4 step5 Step 5: Elute (Pass polar elution solvent to collect target compound) step4->step5 waste1 Discard Flow-through (Non-polar Impurities) step4->waste1 collect1 Collect Eluate (Pure Product Fraction) step5->collect1 evaporate Evaporate Solvent collect1->evaporate end End: Purified Product evaporate->end

Caption: Workflow for Normal-Phase SPE.

Step-by-Step SPE Protocol

Materials:

  • Crude product from LLE or reaction workup

  • Silica gel SPE cartridge (select bed weight based on sample mass; a 10:1 to 20:1 ratio of silica:sample is a good starting point)

  • SPE manifold (optional, for vacuum assistance)

  • Solvents: Hexane (or Heptane), Ethyl Acetate

  • Test tubes or vials for fraction collection

Procedure:

  • Cartridge Conditioning: Pass 3-5 column volumes of Hexane through the silica cartridge. Do not let the cartridge run dry.

    • Rationale: This wets the stationary phase and removes any potential contaminants from the packing material.

  • Equilibration: Pass 3-5 column volumes of the loading solvent (e.g., 9:1 Hexane:EtOAc) through the cartridge. Let the solvent level drop to the top of the silica bed.

    • Rationale: This prepares the stationary phase for the sample, ensuring consistent and reproducible retention.

  • Sample Loading: Dissolve the crude sample in a minimal amount of the loading solvent. Apply the sample solution evenly to the top of the silica bed. Allow the sample to be absorbed into the silica.

  • Washing: Add 3-5 column volumes of the loading/wash solvent to the cartridge. Collect the flow-through in a "waste" container.

    • Rationale: This step is crucial for removing non-polar impurities that have little to no affinity for the polar silica gel, thus purifying the retained target compound.

  • Elution: Place a clean collection tube under the cartridge outlet. Add 3-5 column volumes of the more polar elution solvent (e.g., 1:1 Hexane:EtOAc).

    • Rationale: The polar solvent competes for the active sites on the silica, displacing the moderately polar target compound and allowing it to be collected.

  • Analysis and Concentration: Collect the eluate in fractions and analyze by Thin Layer Chromatography (TLC) or HPLC to confirm the presence of the product. Combine the pure fractions and remove the solvent via rotary evaporation.

Troubleshooting

Table 3: Common Issues and Solutions in Extraction

IssueMethodProbable CauseRecommended Solution
Emulsion Formation LLEHigh concentration of surfactants or fine particulates; vigorous shaking.Add brine to the separatory funnel to increase the ionic strength of the aqueous phase. Gently swirl instead of shaking. If persistent, filter the entire mixture through a pad of Celite.
Poor Analyte Recovery LLE / SPEIncorrect solvent polarity; incomplete phase transfer or elution.In LLE, perform more extractions. In SPE, ensure the elution solvent is sufficiently polar to displace the analyte. Test a gradient of elution solvents.
Analyte Elutes During Wash SPELoading/wash solvent is too polar.Decrease the polarity of the wash solvent (e.g., switch from 9:1 Hexane:EtOAc to pure Hexane).
Analyte Does Not Elute SPEAnalyte is too strongly bound to the sorbent; elution solvent is not polar enough.Increase the polarity of the elution solvent (e.g., switch from 1:1 Hexane:EtOAc to pure EtOAc, or even add a small percentage of Methanol).

Conclusion

The successful isolation of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- is readily achievable through systematic application of either Liquid-Liquid Extraction or Solid-Phase Extraction. LLE serves as an excellent method for initial, bulk purification from a complex reaction matrix. For achieving higher purity, especially for analytical or final product applications, Normal-Phase SPE provides superior selectivity and efficiency. The choice between these methods, or their use in sequence, will depend on the scale of the synthesis, the nature of the impurities, and the final purity requirements. By understanding the chemical principles governing each step, researchers can optimize these protocols to achieve high-yield, high-purity isolation of this valuable chemical intermediate.

References

  • Benchchem. (n.d.). Application Notes and Protocols for Liquid-Liquid Extraction of Phenolic Compounds.
  • Saleh, A., & El-Shabrawy, Y. (2019). Extraction Techniques of Phenolic Compounds from Plants. IntechOpen. [Link]

  • Albu, S., et al. (n.d.). Extraction techniques for the determination of phenolic compounds in food. SciSpace.
  • Ozturk, B., et al. (2022). Effective Liquid–Liquid Extraction for the Recovery of Grape Pomace Polyphenols from Natural Deep Eutectic Solvents (NaDES). MDPI. [Link]

  • Varelas, V., et al. (2021). Liquid–Liquid Extraction of Phenolic Compounds from Spent Sulphite Liquor.
  • Poole, C. F., & Liscio, C. (2023). Solid-phase extraction of organic compounds: A critical review. part ii.
  • Wikipedia. (n.d.). Solid-phase extraction. Retrieved from [Link]

  • Organomation. (n.d.). What is Solid Phase Extraction (SPE)?. Retrieved from [Link]

  • Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development. Retrieved from [Link]

  • LookChem. (n.d.). Cas 96-41-3, Cyclopentanol. Retrieved from [Link]

  • Ali, I., et al. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. [Link]

  • The Good Scents Company. (n.d.). cyclopentanol, 96-41-3. Retrieved from [Link]

  • Eden Botanicals. (n.d.). Extraction Methods. Retrieved from [Link]

  • dōTERRA Essential Oils. (n.d.). Part 3: Distillation Methods—Solvent Extraction. Retrieved from [Link]

  • Chagrin Valley Soap & Salve. (2016). How Essential Oils Are Extracted. Retrieved from [Link]

  • Kush Aroma Exports. (n.d.). Solvent Extraction Method. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Cyclopentanol (CAS 96-41-3). Retrieved from [Link]

  • New Directions Aromatics. (2017). A Comprehensive Guide to Essential Oil Extraction Methods. Retrieved from [Link]

  • Scent.vn. (n.d.). Cyclopentanol CAS# 96-41-3. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

How to prevent dehydration of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- during synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate highly sensitive tertiary alcohols.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate highly sensitive tertiary alcohols.

Synthesizing Cyclopentanol, 1-(3,5-dimethoxyphenyl)- via a Grignard or organolithium addition to cyclopentanone presents a classic, yet notoriously difficult, chemical challenge. Because the product is a tertiary benzylic alcohol, it is exceptionally susceptible to acid-catalyzed E1 dehydration. Even trace amounts of acid during your workup, purification, or storage will rapidly convert your desired alcohol into the unwanted alkene byproduct, 1-(3,5-dimethoxyphenyl)cyclopentene.

This guide is designed to help you understand the causality behind this degradation and provides self-validating protocols to ensure the structural integrity of your target molecule from reaction quench to final isolation.

Diagnostic Workflow: Identifying Dehydration Triggers

To successfully isolate this molecule, you must eliminate acidic environments across the entire synthetic workflow. The decision tree below maps the critical "danger zones" where dehydration typically occurs.

G A 1. Grignard Addition (Cyclopentanone + ArMgBr) B 2. Reaction Quench (Dehydration Risk Zone) A->B C Strong Acid (HCl) pH < 3 B->C Incorrect D Mild Quench (NH4Cl) pH ~ 6-7 B->D Correct H Alkene Byproduct (E1 Elimination) C->H Rapid Dehydration E 3. Chromatography (Silanol Acid Risk Zone) D->E Intact Product F Standard Silica Gel pKa ~ 5.0 E->F Incorrect G Et3N-Treated Silica pH Neutralized E->G Correct F->H On-Column Degradation I Pure Target Alcohol (Cyclopentanol derivative) G->I Safe Isolation

Workflow for preventing acid-catalyzed dehydration during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: Why does Cyclopentanol, 1-(3,5-dimethoxyphenyl)- dehydrate so much faster than standard tertiary alcohols? A1: The extreme sensitivity is a product of its specific molecular architecture. Dehydration of alcohols proceeds via an E1 elimination mechanism, which is rate-limited by the formation of a carbocation intermediate[1]. In this molecule, protonation of the hydroxyl group and subsequent loss of water generates a carbocation that is both tertiary (on the cyclopentyl ring) and benzylic. The electron-rich 3,5-dimethoxyphenyl ring further stabilizes this positive charge through inductive effects. Because the intermediate is thermodynamically highly stable, the activation energy for water loss is exceptionally low, meaning even trace ambient acidity will drive the elimination forward.

Q2: My reaction mixture boils and turns dark during the Grignard workup, yielding only the alkene. What went wrong? A2: You likely used a standard mineral acid (like 1M HCl or H₂SO₄) to quench the reaction and dissolve the magnesium salts. While this is standard practice for robust molecules, strong acids drop the pH well below 3. At this pH, the tertiary alcohol is immediately protonated and undergoes rapid dehydration[2]. Furthermore, the neutralization of unreacted Grignard reagent with strong acid is highly exothermic; the localized heat accelerates the E1 elimination. You must switch to a mild, buffered quench.

Q3: I used a mild workup, but my product still degraded into the alkene during column chromatography. Why? A3: Standard silica gel (SiO₂) is not pH-neutral. The surface of the stationary phase is populated with free out-of-plane silanol groups (-SiOH), which act as Brønsted acids with a pKa ranging from 5.0 to 5.6[3]. When your sensitive tertiary benzylic alcohol interacts with these acidic silanols during chromatography, the silica gel acts as a heterogeneous solid-acid catalyst, dehydrating your product directly on the column.

Q4: How do I properly deactivate silica gel to prevent on-column dehydration? A4: You must neutralize the acidic silanol sites before loading your compound. This is achieved by flushing the packed silica column with a mobile phase containing 1–5% Triethylamine (Et₃N)[4]. The basic amine binds to the acidic silanol protons, effectively "capping" the reactive sites. Once neutralized, the column is flushed with your standard eluent to remove excess free amine before loading the sample.

Quantitative Impact of Interventions

The table below summarizes the expected outcomes when synthesizing Cyclopentanol, 1-(3,5-dimethoxyphenyl)- under various workup and purification conditions.

Quench ReagentPurification MatrixAqueous pHIsolated Alcohol Yield (%)Alkene Byproduct (%)
1M HClStandard Silica Gel1.0 - 2.0< 5%> 90%
Sat. NH₄ClStandard Silica Gel6.0 - 7.015 - 20%70 - 80%
Sat. NH₄ClBasic Alumina6.0 - 7.080 - 85%< 5%
Sat. NH₄Cl1% Et₃N-Treated Silica 6.0 - 7.0 88 - 94% < 2%

Self-Validating Experimental Protocols

To ensure the integrity of your product, implement the following methodologies. Each protocol contains built-in validation steps to confirm the environment is safe for your molecule.

Protocol 1: Mild Grignard Quench & Workup

Objective: Quench unreacted organometallics and protonate the magnesium alkoxide without triggering dehydration.

  • Temperature Control: Upon completion of the Grignard addition, submerge the reaction flask in an ice-water bath and allow the internal temperature to drop below 5 °C.

  • Buffered Quench: Transfer a saturated aqueous solution of Ammonium Chloride (NH₄Cl) to a dropping funnel. Add the NH₄Cl dropwise under vigorous stirring[2].

  • Validation Step (Thermal): Monitor the exotherm. The addition rate should be slow enough that the internal temperature does not exceed 15 °C.

  • Phase Separation: Add cold ethyl acetate (EtOAc) or diethyl ether to dilute the organic layer. Transfer to a separatory funnel.

  • Validation Step (pH Check): Before separating the layers, use a glass rod to spot the aqueous layer onto pH paper. The pH must read between 6.0 and 7.5. If it is acidic, add saturated NaHCO₃ dropwise until neutralized.

  • Extraction: Separate the organic layer. Extract the aqueous layer twice more with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ (avoid MgSO₄ as it can be slightly acidic), and concentrate under reduced pressure at a water bath temperature no higher than 30 °C .

Protocol 2: Triethylamine-Deactivated Silica Gel Chromatography

Objective: Purify the crude tertiary alcohol without on-column solid-acid catalysis.

  • Column Packing: Prepare a slurry of standard silica gel using your starting mobile phase (e.g., 10% EtOAc in Hexanes) spiked with 1% (v/v) Triethylamine (Et₃N) [4]. Pack the column tightly.

  • Neutralization Flush: Pass at least two column volumes of the 1% Et₃N solvent system through the packed bed.

  • Validation Step (Eluent pH): Collect a few drops of the eluent exiting the column and spot it on wet pH paper. It should indicate a basic environment (pH ~8-9), confirming the silanol groups are saturated.

  • Equilibration: Flush the column with two column volumes of your standard mobile phase (without Et₃N) to remove excess free amine from the interstitial spaces.

  • Loading and Elution: Load your crude Cyclopentanol, 1-(3,5-dimethoxyphenyl)- using a minimal amount of solvent. Elute using your standard gradient.

  • Storage: Store the purified fractions in base-washed glassware. Note: Do not use standard CDCl₃ for NMR analysis as it generates DCl over time; filter your CDCl₃ through a small plug of basic alumina prior to use.

References

  • BenchChem. "Technical Support Center: Grignard Reaction Work-up for Tertiary Alcohols." BenchChem Application Notes.5

  • Chemistry Steps. "The Grignard Reaction Mechanism." Chemistry Steps Study Guides. 1

  • Journal of Chemical Theory and Computation (ACS). "The Silica–Water Interface: How the Silanols Determine the Surface Acidity and Modulate the Water Properties." ACS Publications. 3

  • Organic Syntheses. "Furan, 5-heptyl-3-methyl-2-pentyl." Organic Syntheses Procedures. 4

Sources

Optimization

Technical Support Center: Yield Optimization for 1-(3,5-dimethoxyphenyl)cyclopentanol Synthesis

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In drug development and complex scaffold synthesis, the preparation of sterically hindered or highly enolizable tertiary alcohols...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In drug development and complex scaffold synthesis, the preparation of sterically hindered or highly enolizable tertiary alcohols is a notorious bottleneck. The synthesis of 1-(3,5-dimethoxyphenyl)cyclopentanol via the addition of 3,5-dimethoxyphenylmagnesium bromide to cyclopentanone is a classic example of a deceptively simple reaction. If standard Grignard conditions are applied, researchers typically report abysmal yields (<30%) dominated by recovered starting materials and side products[1].

This guide deconstructs the mechanistic pitfalls of this specific transformation and provides field-proven, causality-driven solutions to achieve >90% yields.

Troubleshooting Workflow

OptimizationLogic Start Start: 1-(3,5-dimethoxyphenyl) cyclopentanol Synthesis Q1 Did Grignard Initiate? Start->Q1 Sol1 Activate Mg (I2/DIBAL-H) Ensure Anhydrous THF Q1->Sol1 No Q2 Wurtz Coupling Byproduct Present? Q1->Q2 Yes Sol1->Q1 Sol2 Dilute ArBr in THF Decrease Addition Rate Q2->Sol2 Yes Q3 Low Yield & Recovered Cyclopentanone? Q2->Q3 No Sol2->Q2 Sol3 Enolization Occurring: Add LaCl3·2LiCl Q3->Sol3 Yes Success Optimized 1,2-Addition Yield (>90%) Q3->Success No Sol3->Success

Caption: Logical workflow for troubleshooting 1-(3,5-dimethoxyphenyl)cyclopentanol synthesis.

Section 1: Grignard Reagent Preparation & Initiation

Q1: My Grignard initiation with 1-bromo-3,5-dimethoxybenzene is sluggish, and I often see unreacted magnesium. How can I ensure reliable initiation? Causality: The electron-donating methoxy groups at the meta positions slightly deactivate the carbon-bromine bond toward oxidative insertion by magnesium. Furthermore, a passivating layer of magnesium oxide (MgO) prevents the necessary electron transfer from the metal surface to the aryl halide. Solution: A self-validating initiation system is required. Mechanically crush the magnesium turnings under an inert atmosphere to expose fresh metal. Add a crystal of iodine (I₂); the disappearance of the brown color confirms the chemical scrubbing of the MgO layer and the formation of highly reactive MgI₂[1]. Alternatively, adding 1 mol% of DIBAL-H acts as a chemical hydride scavenger to aggressively clean the magnesium surface.

Q2: I am observing a significant amount of a non-polar byproduct on my TLC. LC-MS identifies it as 3,3',5,5'-tetramethoxybiphenyl. How do I suppress this? Causality: This is the Wurtz coupling byproduct. It forms when the newly generated 3,5-dimethoxyphenylmagnesium bromide acts as a nucleophile and attacks unreacted 1-bromo-3,5-dimethoxybenzene[1]. Solution: Wurtz coupling is a concentration-dependent bimolecular side reaction. To suppress it, strictly control the addition rate of the aryl bromide. Dilute the 1-bromo-3,5-dimethoxybenzene in anhydrous THF and add it dropwise over 45–60 minutes to the activated magnesium, ensuring the concentration of unreacted halide remains near zero throughout the formation step[1].

Section 2: The Addition Step - Overcoming Enolization

Q3: Initiation and Grignard formation are successful, but upon adding cyclopentanone, my yield of 1-(3,5-dimethoxyphenyl)cyclopentanol is abysmal (<30%). I recover mostly starting ketone. What is the mechanism of failure here? Causality: Cyclopentanone is highly prone to enolization[1]. The 3,5-dimethoxyphenyl Grignard reagent is electron-rich, making the carbanion a hard, highly basic species. When introduced to cyclopentanone, an acid-base reaction outcompetes the desired nucleophilic attack. The Grignard reagent abstracts an alpha-proton from the ketone, generating a magnesium enolate and 1,3-dimethoxybenzene[1]. Upon aqueous acidic workup, the enolate simply reprotonates back to cyclopentanone, resulting in a false negative for the reaction[1].

Q4: How do I implement lanthanide salts to solve the enolization problem and force 1,2-addition? Causality: Lanthanide salts, specifically Cerium(III) chloride (CeCl₃) or Lanthanum(III) chloride bis(lithium chloride) (LaCl₃·2LiCl), transmetalate with the Grignard reagent to form an organolanthanide species[2][3]. Lanthanides are highly oxophilic, which strongly activates the carbonyl oxygen of cyclopentanone[2]. Concurrently, the Carbon-Lanthanide bond is significantly less polarized than the Carbon-Magnesium bond. This drastically attenuates the basicity of the reagent, completely suppressing alpha-deprotonation while maintaining robust nucleophilicity for the 1,2-addition[2][3].

Quantitative Data: Impact of Additives on Reaction Yield

The following table summarizes the dramatic shift in reaction pathways when utilizing Lewis acidic lanthanide additives to control chemoselectivity.

Reaction SystemAdditivePrimary MechanismEnolization (%)1,2-Addition Yield (%)
Standard Grignard NoneBase-driven deprotonation60 - 70%< 30%
Organocerium CeCl₃ (anhydrous)Oxophilic activation, reduced basicity< 5%80 - 85%
Knochel's Reagent LaCl₃·2LiClHomogeneous transmetalationTrace> 90%

Note: While CeCl₃ is highly effective, it requires rigorous, time-consuming drying protocols under high vacuum at 140 °C to be active[4][5]. LaCl₃·2LiCl is commercially available as a stable, homogeneous solution in THF, making it the superior choice for reproducibility[3].

Optimized Experimental Protocol

Synthesis of 1-(3,5-dimethoxyphenyl)cyclopentanol via LaCl₃·2LiCl Mediation

Step 1: Grignard Preparation

  • Flame-dry a 250 mL Schlenk flask equipped with a magnetic stir bar and a reflux condenser under a stream of argon.

  • Add magnesium turnings (1.30 g, 53.5 mmol, 1.2 eq) and a single crystal of iodine. Stir dry for 5 minutes.

  • Add 10 mL of anhydrous THF. The solution should turn slightly brown, then clear as the iodine reacts.

  • Dissolve 1-bromo-3,5-dimethoxybenzene (9.68 g, 44.6 mmol, 1.0 eq) in 40 mL of anhydrous THF. Add 2 mL of this solution to the Mg turnings to initiate the reaction (indicated by a localized exotherm and gentle bubbling)[1].

  • Once initiated, add the remaining aryl bromide solution dropwise via syringe pump over 1 hour to maintain a gentle reflux and suppress Wurtz coupling[1]. Stir for an additional 1 hour at room temperature.

Step 2: Lanthanide Transmetalation

  • Cool the freshly prepared 3,5-dimethoxyphenylmagnesium bromide solution to 0 °C using an ice-water bath.

  • Dropwise, add LaCl₃·2LiCl (0.6 M in THF, 81.7 mL, 49.0 mmol, 1.1 eq)[3].

  • Allow the mixture to stir at 0 °C for 1.5 hours to ensure complete transmetalation to the organolanthanum species.

Step 3: 1,2-Addition

  • Dissolve cyclopentanone (3.37 g, 40.1 mmol, 0.9 eq—limiting reagent to ensure complete consumption) in 10 mL of anhydrous THF.

  • Add the cyclopentanone solution dropwise to the organolanthanum mixture at 0 °C.

  • Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2 hours. Monitor completion via TLC (Hexanes:EtOAc 4:1).

Step 4: Quench & Workup

  • Cool the flask back to 0 °C and carefully quench the reaction by the slow dropwise addition of saturated aqueous NH₄Cl (50 mL)[1]. Caution: Exothermic quench with precipitation of magnesium/lanthanum salts.

  • Add 1M aqueous HCl (20 mL) to dissolve the inorganic salts and clarify the biphasic mixture[1].

  • Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

  • Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude residue via flash column chromatography (Silica gel, gradient elution 5% to 20% EtOAc in Hexanes) to afford 1-(3,5-dimethoxyphenyl)cyclopentanol as a white solid/viscous oil.

References
  • BenchChem. Technical Support Center: Optimizing Grignard Reactions with Cyclohexanones.1

  • IUPAC. Carbonyl addition reactions promoted by cerium reagents.2

  • Sigma-Aldrich. Selective 1,2-Additions with LaCl₃·2LiCl.3

  • ACS Publications. Added-Metal-Free Catalytic Nucleophilic Addition of Grignard Reagents to Ketones.4

Sources

Troubleshooting

Troubleshooting common impurities in Cyclopentanol, 1-(3,5-dimethoxyphenyl)- crystallization

Welcome to the technical support center for the crystallization and purification of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-. This guide is designed for researchers, chemists, and drug development professionals to trouble...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the crystallization and purification of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common impurities and crystallization challenges associated with this compound. Our approach is rooted in first principles of physical organic chemistry and crystallization science to provide not just solutions, but a framework for understanding and resolving complex purification issues.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities I might encounter during the crystallization of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-?

The impurities found in your active pharmaceutical ingredient (API) are typically categorized based on their origin.[1][2] For this specific molecule, likely synthesized via a Grignard reaction between 1-bromo-3,5-dimethoxybenzene and cyclopentanone, you should anticipate the following:

  • Organic Impurities from Synthesis:

    • Unreacted Starting Materials: Residual 1-bromo-3,5-dimethoxybenzene and cyclopentanone.

    • Reaction By-products: Homocoupling of the Grignard reagent can lead to 3,3',5,5'-tetramethoxy-1,1'-biphenyl.

    • Degradation Products: The tertiary alcohol product is susceptible to acid-catalyzed dehydration, especially during workup or if heated excessively, leading to the formation of 1-(3,5-dimethoxyphenyl)cyclopent-1-ene.

  • Inorganic Impurities: These can include salts (e.g., magnesium salts from the Grignard reaction) or reagents from the manufacturing process.[1]

  • Residual Solvents: Volatile organic compounds used during the synthesis or crystallization (e.g., THF, Diethyl Ether, Ethyl Acetate, Heptane) may be trapped in the crystal lattice.[1]

Troubleshooting Common Crystallization Issues

This section provides a scenario-based approach to tackling common problems. Each scenario follows a logical progression from observation to identification and resolution.

Scenario 1: My final product has a broad or depressed melting point and appears oily, even after drying.

A1: Underlying Cause & Troubleshooting Strategy

A broad or low melting point is a classic indicator of impurity. The oily appearance suggests the presence of unreacted starting materials, by-products, or residual solvents that are preventing the formation of a well-ordered, dry crystalline solid. The primary goal is to identify the impurity and select a recrystallization solvent system that maximizes the solubility of the impurity while minimizing the solubility of the desired product at a given temperature.

Workflow: From Oily Product to Pure Crystals

A Oily/Impure Product (Low Melting Point) B Step 1: Impurity Identification (TLC, HPLC, GC-MS) A->B Analyze C Step 2: Solvent Scouting (Test solubility in various solvents) B->C Identify Impurity & its Properties D Step 3: Perform Recrystallization (Using optimized solvent system) C->D Select Solvent System E Step 4: Isolate & Dry Crystals (Vacuum filtration, oven drying) D->E Isolate F Step 5: Purity Analysis (HPLC, Melting Point, NMR) E->F Analyze Purity G Product Meets Specification? F->G G->E No (Re-crystallize)

Caption: General workflow for troubleshooting and purifying an impure crystalline product.

Detailed Protocols:

  • Protocol 1: Analytical Characterization:

    • HPLC Analysis: Use a reverse-phase C18 column with a gradient method (e.g., water/acetonitrile with 0.1% formic acid) to separate polar and non-polar impurities. The aromatic ring provides a strong UV chromophore for detection. This is the gold standard for quantifying organic impurities.[1][3]

    • GC-MS Analysis: This is ideal for identifying volatile components like residual solvents (THF, heptane, etc.) and unreacted cyclopentanone.[1][4]

    • ¹H NMR Spectroscopy: Dissolve a sample in CDCl₃. Look for characteristic peaks: unreacted aldehyde proton (~9-10 ppm), vinyl protons from the dehydrated product (~5-6 ppm), or aromatic signals that do not match the product's unique 3,5-dimethoxy substitution pattern.[3]

  • Protocol 2: Recrystallization from a Two-Solvent System:

    • Solvent Selection: Based on the principle "like dissolves like," select a "solvent" in which your product is soluble when hot, and a miscible "anti-solvent" in which it is poorly soluble. For Cyclopentanol, 1-(3,5-dimethoxyphenyl)-, a good starting point is an Ethyl Acetate/Heptane system.

    • Dissolution: In a flask, dissolve the impure solid in the minimum amount of hot ethyl acetate.

    • Hot Filtration (Optional): If insoluble impurities (like inorganic salts) are present, perform a hot filtration to remove them.

    • Crystallization: Slowly add warm heptane to the hot solution until it just begins to turn cloudy (the saturation point). Add a few drops of hot ethyl acetate to redissolve the precipitate.

    • Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal yield. Slow cooling is critical for forming pure, well-defined crystals and avoiding impurity inclusion.[5]

    • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold heptane to remove residual mother liquor from the crystal surfaces.[5]

    • Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

SolventBoiling Point (°C)Polarity IndexRole in Crystallization
Water 100.010.2Unlikely to be a primary solvent due to product insolubility. Used in aqueous workups.
Methanol 64.75.1Can be used, but high polarity may reduce yield. Good for washing away very polar impurities.[6]
Ethanol 78.54.3Similar to methanol; a potential component in a mixed-solvent system.[6]
Acetone 56.55.1A strong, polar aprotic solvent. Good for initial dissolution.[6]
Ethyl Acetate 77.14.4Excellent "good" solvent for this compound. Balances polarity and volatility.[7]
Dichloromethane 39.83.1Effective solvent, but low boiling point can make controlled crystallization difficult.
Toluene 110.62.4Good for dissolving non-polar compounds at high temperatures.
Heptane/Hexane 98.4 / 68.70.1Excellent "anti-solvents" or "poor" solvents. Used to precipitate the product from a more polar solvent.
Scenario 2: My product is a crystalline powder, but HPLC analysis shows a persistent, closely-eluting impurity.

A2: Cause & Troubleshooting Strategy

A closely-eluting impurity suggests a compound with a very similar structure and polarity to your target molecule, making separation by simple crystallization difficult. This is often a structurally-related impurity, such as the dehydration by-product or a positional isomer from the starting materials.[8] In such cases, the impurity may co-crystallize or form a solid solution with the product.

Mechanisms of Impurity Incorporation

G cluster_0 Crystal Lattice cluster_1 Mother Liquor crystal Product Product Product Product Product Product impurity1 Surface Adsorption impurity1->crystal:f0 Adheres to surface (Removable by washing) impurity2 Inclusion impurity2->crystal:f2 Trapped within lattice (Requires re-dissolution) impurity3 Solid Solution impurity3->crystal:f4 Substitutes product in lattice (Difficult to remove)

Caption: How impurities can contaminate a crystalline product.

Advanced Purification Protocols:

  • Protocol 3: Optimized Recrystallization & Washing:

    • Re-evaluate Solvents: If an impurity is co-crystallizing, the current solvent system may be too effective at dissolving both compounds. Experiment with solvent systems that have different selectivities. For example, a switch from an ester/alkane (EtOAc/Heptane) system to an alcohol/water system (if solubility permits) or an aromatic/alkane (Toluene/Heptane) system can alter the solvation environment and potentially exclude the impurity from the crystal lattice. The solvent can significantly influence crystal morphology and purification efficiency.[9][10]

    • Slurry Wash: If the impurity is suspected to be on the crystal surface, a slurry wash is highly effective. Suspend the crystalline product in a solvent in which it is very poorly soluble (e.g., cold heptane). Stir vigorously for 1-2 hours. The impurity on the surface will dissolve into the solvent while the bulk of your product remains solid. Filter and dry the product. This is particularly useful for removing residual mother liquor.[7]

  • Protocol 4: Preparative Chromatography:

    • Justification: When recrystallization fails to remove a persistent, structurally similar impurity, preparative liquid chromatography (prep-LC) is the definitive, albeit more resource-intensive, solution.[4]

    • Method Development: Develop an analytical HPLC method that shows baseline separation between your product and the impurity.

    • Scale-Up: Scale this method to a preparative chromatography system using a larger column with the same stationary phase.

    • Fraction Collection: Collect fractions containing the pure product.

    • Solvent Removal: Evaporate the solvent from the pure fractions to obtain the purified compound, which can then be recrystallized if a specific solid form is needed.

References

  • Impurity Profiling in Pharmaceuticals: Strategies, Analytical Techniques, and Regulatory Perspectives | Open Access Journals - Research and Reviews. (n.d.).
  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance - Biotech Spain. (2025, September 22).
  • A Review on Impurity Profiling In Pharmaceutical Substances - ResearchGate. (n.d.).
  • Impurity Profiling in different analytical techniques. - IJNRD.org. (2024, February 2).
  • Recent Approaches of Impurity Profiling in Pharmaceutical Analysis: A Concise Review - Medwin Publishers. (2024, April 11).
  • Cyclopentanol synthesis - Organic Chemistry Portal. (n.d.).
  • Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor. (2011). Asian Journal of Chemistry, 23(9), 4008-4010.
  • Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor | Asian Journal of Chemistry. (2011, May 31).
  • A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC. (n.d.).
  • The influence of impurities and solvents on crystallization | Request PDF - ResearchGate. (n.d.).
  • Crystallization Solvents.pdf. (n.d.).
  • US20140288322A1 - Preventing Solvent of Crystallization in Production of Polyphosphite Ligands - Google Patents. (n.d.).
  • Effects of structurally – related impurities on the crystal growth of curcumin spherulites - CrystEngComm (RSC Publishing). (n.d.).
  • The Effect of Solvents on the Crystal Morphology of Pyriproxyfen - MDPI. (2023, January 22).

Sources

Optimization

Improving aqueous solubility of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- for biological assays

Welcome to the Application Support Portal for Cyclopentanol, 1-(3,5-dimethoxyphenyl)- . This compound presents unique challenges in biological assays due to its physicochemical profile.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Portal for Cyclopentanol, 1-(3,5-dimethoxyphenyl)- . This compound presents unique challenges in biological assays due to its physicochemical profile. It features a highly lipophilic 3,5-dimethoxyphenyl ring and a bulky cyclopentyl group, with only a single, sterically hindered tertiary alcohol available for hydrogen bonding. Consequently, it exhibits poor aqueous solubility, which frequently leads to assay failure, irreproducible IC50/EC50 values, and false negatives in cell-based screening.

This guide is designed for researchers and drug development professionals. It provides mechanistic troubleshooting, quantitative solvent limits, and self-validating protocols to ensure your compound remains in solution without compromising cellular integrity.

Module 1: Troubleshooting & FAQs (The "Why" and "How")

Q1: Why does my compound instantly turn cloudy when I dilute my DMSO stock into cell culture media? A1: You are observing kinetic precipitation (often referred to as "crashing out"). While Cyclopentanol, 1-(3,5-dimethoxyphenyl)- is highly soluble in 100% Dimethyl sulfoxide (DMSO), its solubility limit in an aqueous buffer is exponentially lower. When you pipette the DMSO stock directly into the media, the rapid solvent shift creates a localized zone of supersaturation. The hydrophobic dimethoxyphenyl rings rapidly aggregate to minimize contact with water, leading to nucleation and micro-crystal formation. This drastically reduces the bioavailable concentration of your drug.

Q2: Can I just increase the final DMSO concentration in my assay to keep the compound dissolved? A2: No, this is highly discouraged. While DMSO is a powerful aprotic solvent, it is biologically active and cytotoxic at elevated concentrations. For most cell culture assays, the maximum tolerated concentration is between 0.1% and 0.5% (v/v) [1]. Concentrations of 1% or higher have been proven to damage mitochondrial integrity, alter membrane potential, and induce caspase-3 dependent apoptosis in various cell lines[2]. In sensitive primary cells (like human fibroblast-like synoviocytes), toxicity and transcriptomic alterations can occur at concentrations as low as 0.05%[3].

Q3: If I cannot use high DMSO, what is the best solubilization strategy for this specific molecule? A3: The most effective strategy is the use of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) . Cyclodextrins are cyclic oligosaccharides shaped like truncated cones. The interior cavity is highly lipophilic and perfectly sized to encapsulate the bulky 3,5-dimethoxyphenyl moiety of your compound, while the exterior is heavily hydroxylated and hydrophilic[]. This forms a 1:1 inclusion complex that sequesters the hydrophobic drug from the aqueous bulk, releasing high-energy ordered water molecules (an entropically driven process)[]. This method can increase the apparent aqueous solubility of lipophilic compounds by 100- to 1000-fold without the osmotic stress or cytotoxicity associated with organic co-solvents[][5][6].

Module 2: Solubilization Workflows & Mechanisms

To determine the best path forward for your specific assay, follow the decision matrix below.

Workflow Start Prepare 10mM Stock in 100% DMSO DirectDil Direct Dilution in Media (Final DMSO < 0.5%) Start->DirectDil Check Self-Validation: Measure OD600 for Turbidity DirectDil->Check Fail Kinetic Precipitation (Compound Crashes Out) Check->Fail High OD600 (Cloudy) Success Soluble & Bioavailable Proceed to Assay Check->Success Low OD600 (Clear) InterDil Intermediate Dilution (Solvent Cascade Method) Fail->InterDil Try Co-solvent Cascade HPBCD HP-β-CD Complexation (Recommended Route) Fail->HPBCD Try Encapsulation InterDil->Check HPBCD->Success

Caption: Decision tree for solubilizing 1-(3,5-dimethoxyphenyl)cyclopentanol in biological assays.

Mechanism Drug Free Drug (Lipophilic) Complex 1:1 Inclusion Complex (Water Soluble) Drug->Complex Entropic Release CD HP-β-CD (Hydrophobic Cavity) CD->Complex Encapsulation

Caption: Thermodynamic formation of a 1:1 HP-β-CD inclusion complex.

Module 3: Quantitative Data & Solvent Limits

When designing your formulation, strictly adhere to the following empirically derived limits to ensure your assay measures the true pharmacological effect of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-, rather than solvent-induced artifacts.

Table 1: Comparison of Solubilization Strategies for Lipophilic Cyclopentanols

Solubilization StrategyMechanism of ActionMax Recommended ConcentrationProsCons
Direct DMSO Addition Co-solvency (Polar Aprotic)0.1% - 0.5% (v/v)Easy to prepare; standard in HTS.High risk of kinetic precipitation; cytotoxic at >0.5%.
Intermediate Dilution Gradual solvent shift via cascade0.5% DMSO + 1% Tween-20Reduces localized supersaturation.Surfactants can lyse cell membranes or foam.
HP-β-CD Complexation Host-guest hydrophobic encapsulation5% to 20% (w/v) HP-β-CDMassive solubility boost; highly biocompatible.Requires preparation time; may alter free-drug kinetics.

Table 2: Maximum Tolerated DMSO Limits by Assay Type

Biological SystemMaximum Safe DMSO (v/v)Observed Toxicity / Artifacts Above Limit
Biochemical / Cell-Free2.0% - 5.0%Enzyme denaturation; interference with assay fluorescence.
Robust Cell Lines (HEK293, HeLa)0.5%Reduced proliferation; altered mitochondrial membrane potential[2].
Primary Cells / Stem Cells0.05% - 0.1%Induction of apoptosis; transcriptomic shifts; loss of viability[1][3].

Module 4: Self-Validating Experimental Protocols

To guarantee scientific integrity, protocols must not rely on visual inspection alone. The following methodologies incorporate built-in validation steps to confirm that your compound is truly in solution.

Protocol A: Preparation of HP-β-CD Inclusion Complex (Recommended)

Causality: This protocol forces the compound into the cyclodextrin cavity using mechanical energy and heat, then uses centrifugation to physically separate any un-encapsulated (precipitated) drug, ensuring the final dose is 100% bioavailable.

  • Buffer Preparation: Dissolve HP-β-CD powder in your target aqueous assay buffer (e.g., PBS or DMEM without serum) to a final concentration of 10% (w/v). Filter sterilize through a 0.22 µm PES membrane.

  • Compound Addition: Add Cyclopentanol, 1-(3,5-dimethoxyphenyl)- in powder form directly to the HP-β-CD solution to achieve a target concentration of 1 mM. (Note: Do not use DMSO here, as organic solvents compete for the cyclodextrin cavity).

  • Complexation: Vortex vigorously for 2 minutes. Place the tube in a thermomixer or sonicating water bath at 37°C for 2 to 4 hours to allow thermodynamic equilibrium of the inclusion complex to be reached.

  • Self-Validation (Phase Separation): Centrifuge the mixture at 10,000 x g for 10 minutes at room temperature.

    • Logic: If the solubility limit of the complex is exceeded, the un-encapsulated lipophilic compound will form a visible pellet.

  • Harvesting: Carefully decant the clear supernatant. This is your working stock.

  • Quantification: Before dosing cells, quantify the exact concentration of the compound in the supernatant using UV-Vis spectroscopy or HPLC against a standard curve.

Protocol B: Solvent-Shift (Intermediate Dilution) Method

Causality: If cyclodextrins cannot be used, this method prevents the rapid "crash out" caused by direct dilution by stepping down the organic solvent concentration gradually, allowing the compound time to form stable micro-dispersions.

  • Master Stock: Prepare a 10 mM stock of the compound in 100% molecular-biology grade DMSO.

  • Intermediate Stock: Dilute the 10 mM stock 1:10 into an intermediate buffer consisting of 50% DMSO and 50% Assay Buffer (yielding 1 mM compound in 50% DMSO). Mix by rapid pipetting.

  • Final Dilution: Dilute the intermediate stock into the final, pre-warmed (37°C) cell culture media to reach your target assay concentration (e.g., 10 µM compound in 0.5% DMSO).

  • Self-Validation (Turbidimetry): Immediately transfer 100 µL of the final solution to a clear 96-well plate and read the Optical Density at 600 nm (OD600) on a plate reader. Compare this to a vehicle control (0.5% DMSO in media).

    • Logic: Micro-precipitation is often invisible to the naked eye. An elevated OD600 compared to the vehicle control definitively indicates that the compound has formed light-scattering aggregates and is no longer in solution. If OD600 is elevated, you must switch to Protocol A.

References

  • BOC Sciences. Cyclodextrin Solutions for API Solubility Boost.
  • National Center for Biotechnology Information (PMC). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin.
  • National Center for Biotechnology Information (PubMed). 2-Hydroxypropyl-β-cyclodextrin strongly improves water solubility and anti-proliferative activity of pyrazolo[3,4-d]pyrimidines Src-Abl dual inhibitors.
  • National Center for Biotechnology Information (PMC). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro.
  • PLOS One. Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes.
  • MDPI Molecules. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.

Sources

Troubleshooting

Resolving baseline noise in HPLC analysis of Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

Welcome to the technical support center for HPLC analysis. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during their experiment...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for HPLC analysis. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during their experiments. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you resolve challenges and ensure the integrity of your chromatographic data.

This resource focuses on resolving baseline noise during the High-Performance Liquid Chromatography (HPLC) analysis of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- . While the principles discussed are broadly applicable, the examples and specific recommendations are tailored to the analysis of this moderately polar aromatic alcohol.

Understanding the Analyte: Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

To effectively troubleshoot any HPLC analysis, a fundamental understanding of the analyte's properties is crucial.

  • Structure and Polarity: The molecule contains a polar cyclopentanol group and a non-polar dimethoxyphenyl group, making it suitable for reversed-phase HPLC.

  • UV Absorbance: The dimethoxyphenyl group contains a chromophore that absorbs UV light, making a UV detector a suitable choice for detection. The expected absorbance maximum would be in the range of 270-280 nm, typical for substituted benzene rings.

A typical starting point for the analysis would be a reversed-phase C18 column with a mobile phase consisting of a mixture of methanol or acetonitrile and water.

Frequently Asked Questions (FAQs): Resolving Baseline Noise

Baseline noise in an HPLC chromatogram can manifest in several ways: a gradual upward or downward drift, regular periodic spikes, or random, erratic fluctuations.[1][2] Each of these symptoms points to different potential root causes. This guide will walk you through a systematic approach to diagnosing and resolving these issues.

Q1: My baseline is consistently drifting upwards or downwards. What is causing this and how can I fix it?

Baseline drift is a common issue that can obscure small peaks and affect accurate integration.[3] It is often a slow, steady trend in one direction.[2]

  • Inadequate System Equilibration:

    • Causality: When the mobile phase composition is changed, the column requires time to fully equilibrate with the new conditions. If analysis begins before the column is fully conditioned, the baseline will drift as the stationary phase continues to adjust.[4]

    • Solution: Before starting a sequence of analyses, flush the column with at least 10-20 column volumes of the new mobile phase. For methods that use ion-pairing reagents or are particularly sensitive, this may require up to 60 column volumes.[5]

  • Mobile Phase Composition Change or Degradation:

    • Causality: If the mobile phase is a mixture of solvents with different volatilities, the more volatile component may evaporate over time, changing the composition and causing drift.[6] Additionally, some mobile phase additives, like trifluoroacetic acid (TFA), can degrade, leading to changes in UV absorbance.[7]

    • Solution: Prepare fresh mobile phase daily and keep the solvent reservoir bottles loosely capped to prevent evaporation while allowing for pressure equalization.[7][8] If using additives like TFA, which are known to cause baseline noise, ensure they are fresh and of high quality.[7][9]

  • Temperature Fluctuations:

    • Causality: Both the column and the detector are sensitive to temperature changes. A fluctuating laboratory temperature can cause the baseline to drift.[4][10] This is especially true for refractive index (RI) detectors, but UV detectors are also affected.[7]

    • Solution: Use a column oven to maintain a constant and stable temperature for the column.[11][12] Ensure the HPLC system is not placed in direct sunlight or near drafts from air conditioning or heating vents.[10] Insulating the tubing between the column and the detector can also help minimize temperature-related noise.[7]

  • Column Bleed or Contamination:

    • Causality: Over time, the stationary phase of the column can degrade and "bleed," releasing compounds that are detected and cause the baseline to drift.[13] Contaminants from previous injections can also slowly elute, producing a similar effect.[6]

    • Solution: If column bleed is suspected, it can be confirmed by removing the column and replacing it with a union. If the drift disappears, the column is the likely culprit.[10] Try flushing the column with a strong solvent to remove contaminants.[12] If the problem persists, the column may need to be replaced.[14] Using a guard column can help extend the life of your analytical column by trapping strongly retained compounds.[5]

Q2: I'm seeing regular, periodic spikes in my baseline that look like a sawtooth pattern. What's going on?

Regular, repeating noise is almost always related to the pump, as it is the only component in the HPLC system that operates in a periodic fashion.[15] This can manifest as pressure pulsations.[8]

  • Air Bubbles in the Pump:

    • Causality: Air bubbles trapped in the pump head will compress and expand with the piston strokes, leading to pressure fluctuations and a noisy, periodic baseline.[13]

    • Solution: Degas the mobile phase thoroughly before and during use. Modern HPLC systems have in-line degassers, but if you are still experiencing issues, you can sparge the mobile phase with helium or sonicate it.[16] If you suspect air is trapped in the pump, you will need to purge the system according to the manufacturer's instructions.[17]

  • Faulty Check Valves:

    • Causality: Check valves are critical for maintaining a constant, one-way flow of the mobile phase. If a check valve is dirty or failing, it can cause inconsistent flow and pressure, resulting in a pulsating baseline.[13][18] This is a common source of baseline noise, especially when using ion-pairing reagents.[7][9]

    • Solution: The check valves may need to be cleaned or replaced. Cleaning can often be done by sonicating the check valve in a suitable solvent like isopropanol.[18][19] If cleaning does not resolve the issue, the check valve should be replaced.[20]

  • Worn Pump Seals:

    • Causality: Pump seals prevent the mobile phase from leaking out of the pump head. As they wear, they can allow small leaks, leading to pressure instability and a noisy baseline.[8][14]

    • Solution: Pump seals are consumable parts and need to be replaced periodically as part of a routine preventative maintenance schedule.[3][14] If you observe salt crystals or residue around the pump head, this is a strong indication of a leaking seal.

Q3: My baseline is erratic and has random, sharp spikes. How can I troubleshoot this?

Erratic, non-periodic noise is often associated with the detector, but can also be caused by system contamination or electrical issues.[15]

  • Air Bubbles in the Detector Flow Cell:

    • Causality: Air bubbles passing through the detector flow cell will cause sharp spikes in the baseline as they scatter the light from the detector lamp.[1]

    • Solution: Ensure the mobile phase is properly degassed.[1] You can also install a back-pressure regulator after the detector to increase the pressure in the flow cell and keep dissolved gases in solution.[3][5]

  • Contaminated or Dirty Detector Flow Cell:

    • Causality: Contaminants or air buildup in the detector cell can lead to a noisy baseline.[5]

    • Solution: Flush the flow cell with a strong, HPLC-grade solvent like methanol or isopropanol.[5][12] If the contamination is severe, you may need to clean the cell with a dilute acid solution, such as 1N nitric acid (never use hydrochloric acid, as it can corrode stainless steel parts).[5][17]

  • Failing Detector Lamp:

    • Causality: As a detector lamp ages, its energy output becomes unstable, which can result in a noisy baseline.[1][21]

    • Solution: Most HPLC software platforms have a diagnostic test to check the lamp's energy output. If the energy is low or unstable, the lamp should be replaced.[22]

  • Mobile Phase Contamination or Poor Mixing:

    • Causality: Using low-quality solvents or salts can introduce contaminants that create baseline noise.[5] Inadequate mixing of the mobile phase components can also lead to fluctuations in the baseline.[23]

    • Solution: Always use HPLC-grade solvents and high-purity salts and additives.[17] Prepare fresh mobile phase daily.[5] If you are using an on-line mixer, ensure it is functioning correctly. For gradient methods, a static mixer placed between the pump and the column can improve baseline stability.[7]

Systematic Troubleshooting Workflow

When faced with baseline noise, a systematic approach is key to efficiently identifying and resolving the problem. The following flowchart provides a logical workflow for troubleshooting.

HPLC_Troubleshooting start Baseline Noise Observed noise_type Characterize Noise Type start->noise_type drift Drift (Slow, Consistent Trend) noise_type->drift Drift periodic Periodic (Regular Spikes) noise_type->periodic Periodic erratic Erratic (Random Spikes) noise_type->erratic Erratic drift_q1 Is the system fully equilibrated? drift->drift_q1 periodic_q1 Is the mobile phase degassed? periodic->periodic_q1 erratic_q1 Is the mobile phase degassed? erratic->erratic_q1 drift_a1_no Equilibrate with 10-20 column volumes. drift_q1->drift_a1_no No drift_q2 Is the mobile phase fresh and properly prepared? drift_q1->drift_q2 Yes resolved Problem Resolved drift_a1_no->resolved drift_a2_no Prepare fresh mobile phase. drift_q2->drift_a2_no No drift_q3 Is the temperature stable? drift_q2->drift_q3 Yes drift_a2_no->resolved drift_a3_no Use column oven and check for drafts. drift_q3->drift_a3_no No drift_q4 Is the column old or contaminated? drift_q3->drift_q4 Yes drift_a3_no->resolved drift_a4_yes Flush or replace column. drift_q4->drift_a4_yes Yes drift_q4->resolved No drift_a4_yes->resolved periodic_a1_no Degas mobile phase and purge pump. periodic_q1->periodic_a1_no No periodic_q2 Are check valves functioning correctly? periodic_q1->periodic_q2 Yes periodic_a1_no->resolved periodic_a2_no Clean or replace check valves. periodic_q2->periodic_a2_no No periodic_q3 Are pump seals in good condition? periodic_q2->periodic_q3 Yes periodic_a2_no->resolved periodic_a3_no Replace pump seals. periodic_q3->periodic_a3_no No periodic_q3->resolved Yes periodic_a3_no->resolved erratic_a1_no Degas mobile phase. erratic_q1->erratic_a1_no No erratic_q2 Is the detector flow cell clean? erratic_q1->erratic_q2 Yes erratic_a1_no->resolved erratic_a2_no Flush and clean flow cell. erratic_q2->erratic_a2_no No erratic_q3 Is the detector lamp functioning correctly? erratic_q2->erratic_q3 Yes erratic_a2_no->resolved erratic_a3_no Check lamp energy and replace if necessary. erratic_q3->erratic_a3_no No erratic_q3->resolved Yes erratic_a3_no->resolved

Caption: A flowchart for systematic troubleshooting of HPLC baseline noise.

Summary of Key Parameters and Recommendations

ParameterRecommendationRationale
Mobile Phase Use HPLC-grade solvents and additives. Prepare fresh daily. Degas thoroughly.Prevents contamination and the formation of air bubbles, which are major sources of baseline noise.[5][11]
System Equilibration Flush with a minimum of 10-20 column volumes of mobile phase before analysis.Ensures the column is fully conditioned to the mobile phase, preventing baseline drift.[4]
Temperature Control Use a column oven and ensure a stable lab environment.Minimizes temperature fluctuations that can cause baseline drift, especially with sensitive detectors.[11]
Pump Maintenance Regularly inspect and replace pump seals and check valves as part of a preventative maintenance schedule.Worn pump components are a primary cause of periodic baseline noise due to pressure fluctuations.[14]
Detector Care Regularly check lamp energy and clean the flow cell when necessary.A failing lamp or contaminated flow cell can cause erratic baseline noise.[5][21]

References

  • Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

  • Labtech. (n.d.). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

  • Shimadzu. (2025, April 15). Baseline Disturbance. [Link]

  • G-M-I, Inc. (2025, March 18). Troubleshooting Guide for HPLC Detectors: Tips and Tricks. [Link]

  • Amuza Inc. (2025, October 27). Understanding and Preventing Baseline Drift in HPLC-ECD. [Link]

  • Eureka by PatSnap. (2025, September 19). How to Troubleshoot HPLC Baseline Drift Issues. [Link]

  • Labcompare.com. (2025, February 28). Troubleshooting Common HPLC Issues. [Link]

  • Shimadzu UK Limited. (2022, August 26). HPLC Troubleshooting - Baseline Drift. [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Baseline Issues. [Link]

  • Persee - PGeneral. (2025, August 22). HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. [Link]

  • HPLC Repair Services. (2020, August 31). Common Causes of Baseline Noise. [Link]

  • Chrom Tech, Inc. (2025, October 14). HPLC Pump Care and Troubleshooting. [Link]

  • Welch Materials. (2025, July 23). Uncovering Overlooked Factors Behind Abnormal Baselines. [Link]

  • HPLC Maintenance Guide. (2025, December 19). Checklist, Tips & Spare Parts. [Link]

  • Welch Materials. (2025, November 13). Understanding HPLC Pumps (Part II): Practical Maintenance. [Link]

  • YouTube. (2022, October 26). HPLC Troubleshooting: What is causing baseline noise?. [Link]

  • LCGC North America. (2022, August 1). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline?. [Link]

  • ResearchGate. (2016, March 7). Why am I getting Baseline noise in HPLC?. [Link]

  • ResearchGate. (2015, July 25). Common Causes of Baseline Noise in HPLC & UHPLC Systems. [Link]

  • Agilent. (n.d.). Eliminating Baseline Problems. [Link]

  • SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

  • hplc-asi.com. (n.d.). White Page Maintenance & Trouble Shooting Tips for Replacement Parts. [Link]

  • Axion Labs. (n.d.). HPLC - Negative Peaks and Baseline Drift. [Link]

  • Waters. (n.d.). How to clean and replace 600 and 515 pump check valves - WKB8819. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 1-(3,5-dimethoxyphenyl)cyclopentanol and 1-(4-methoxyphenyl)cyclopentanol

Introduction: The Subtle Art of Substituent Effects In the realm of medicinal chemistry and synthetic route design, the reactivity of a molecule is not merely a matter of its core functional groups but is profoundly infl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Subtle Art of Substituent Effects

In the realm of medicinal chemistry and synthetic route design, the reactivity of a molecule is not merely a matter of its core functional groups but is profoundly influenced by the subtle electronic and steric environment created by its substituents. This guide delves into a comparative analysis of two structurally similar tertiary alcohols: 1-(3,5-dimethoxyphenyl)cyclopentanol and 1-(4-methoxyphenyl)cyclopentanol. While both possess a cyclopentanol core and methoxy-substituted phenyl rings, the seemingly minor difference in the positioning of the electron-donating methoxy groups results in a significant divergence in their chemical reactivity.

Understanding this divergence is critical for researchers in drug development, where modulating the stability of intermediates can be the key to controlling reaction pathways, improving yields, and designing molecules with specific metabolic profiles. This guide will dissect the underlying electronic principles, present a framework for predicting reactivity, and provide actionable experimental protocols for verifying these predictions in a laboratory setting.

Visualizing the Contenders

First, let's visualize the two molecules at the heart of our comparison.

Structures cluster_0 1-(4-methoxyphenyl)cyclopentanol cluster_1 1-(3,5-dimethoxyphenyl)cyclopentanol node4 node4 node35 node35

Caption: Chemical structures of the two tertiary alcohols.

The Theoretical Framework: Electronic Effects in Focus

The reactivity of these tertiary alcohols, particularly in reactions involving the hydroxyl group, is predominantly dictated by the stability of the carbocation intermediate that forms upon its departure as a water molecule in an acidic medium. The stability of this benzylic, tertiary carbocation is, in turn, governed by the electronic effects of the methoxy (-OCH₃) substituents on the phenyl ring.

The methoxy group exhibits a dual electronic character:

  • Inductive Effect (-I): Due to the high electronegativity of the oxygen atom, the methoxy group withdraws electron density from the phenyl ring through the sigma bond network.[1][2]

  • Resonance Effect (+M or +R): The lone pairs on the oxygen atom can be delocalized into the aromatic π-system, donating electron density to the ring. This effect is significantly more powerful than the inductive effect but is highly dependent on the substituent's position.[3][4]

Let's analyze how these effects play out in our two molecules:

1. 1-(4-methoxyphenyl)cyclopentanol (Para-substitution): In the para position, the methoxy group's strong, electron-donating resonance effect (+M) is fully operational. It effectively pushes electron density into the ring and, crucially, to the benzylic carbon to which the cyclopentanol ring is attached. This delocalization powerfully stabilizes the positive charge of the carbocation intermediate formed during a reaction like acid-catalyzed dehydration.[1][2] While the -I effect is still present, it is overwhelmingly surpassed by the +M effect.[1]

2. 1-(3,5-dimethoxyphenyl)cyclopentanol (Meta-substitution): When the methoxy groups are in the meta positions, their electron-donating resonance effect does not extend to the benzylic carbon.[2] The delocalization of the oxygen lone pairs only increases electron density at the ortho and para positions relative to the methoxy groups, not at the carbon atom bonded to the cyclopentanol moiety. Consequently, the electron-withdrawing inductive effect (-I) of the two methoxy groups becomes the dominant electronic influence at the reaction center. This inductive withdrawal destabilizes the adjacent carbocation intermediate.

Conclusion on Reactivity: Based on this analysis, 1-(4-methoxyphenyl)cyclopentanol is predicted to be significantly more reactive in reactions that proceed through a carbocation intermediate (e.g., E1 dehydration, Sₙ1 substitution). The para-methoxy group provides superior electronic stabilization to this key intermediate, lowering the activation energy of the rate-determining step.

Comparative Analysis of a Key Reaction: Acid-Catalyzed Dehydration

A classic reaction to probe the reactivity of tertiary alcohols is acid-catalyzed dehydration to form an alkene. This reaction proceeds via an E1 mechanism, the rate-determining step of which is the formation of the carbocation.[5][6]

E1_Mechanism General E1 Dehydration Mechanism A Tertiary Alcohol B Protonation by Acid (H-A) A->B Fast C Protonated Alcohol (Good Leaving Group) B->C D Loss of Water (Rate-Determining Step) C->D Slow E Tertiary Carbocation Intermediate D->E F Deprotonation by Base (A⁻) E->F Fast G Alkene Product F->G

Caption: The E1 mechanism for alcohol dehydration.

The faster the carbocation forms, the faster the reaction proceeds. Therefore, we can establish a clear hypothesis: under identical conditions, 1-(4-methoxyphenyl)cyclopentanol will dehydrate to its corresponding alkene much more readily than 1-(3,5-dimethoxyphenyl)cyclopentanol.

Predicted Experimental Outcomes

The following table summarizes the expected outcomes for a comparative dehydration experiment.

Parameter1-(4-methoxyphenyl)cyclopentanol1-(3,5-dimethoxyphenyl)cyclopentanolRationale
Relative Reaction Rate FastSlowThe para-methoxy group stabilizes the carbocation intermediate via resonance (+M effect), lowering the activation energy.[2]
Optimal Temperature Lower (e.g., 25-50°C)Higher (e.g., >80°C)A higher energy input is required to overcome the larger activation barrier for the less stable carbocation.[6]
Product Yield (at a fixed time/temp) HighLowA faster reaction rate will lead to a greater conversion to product within a given timeframe.
Potential for Side Reactions LowerHigherHarsher conditions (higher temperature, longer reaction times) required for the 3,5-dimethoxy compound may lead to polymerization or other degradation pathways.

Experimental Protocols

To validate the theoretical predictions, the following protocols can be employed. The synthesis of the starting materials via a Grignard reaction is first described, followed by a comparative dehydration experiment.

Protocol 1: Synthesis of Cyclopentanol Precursors via Grignard Reaction

This protocol describes the general synthesis of the tertiary alcohols from the corresponding aryl bromides and cyclopentanone.[7][8][9]

Objective: To synthesize 1-(4-methoxyphenyl)cyclopentanol and 1-(3,5-dimethoxyphenyl)cyclopentanol.

Materials:

  • Magnesium turnings

  • Anhydrous Tetrahydrofuran (THF)

  • Iodine (crystal)

  • 4-Bromoanisole or 1-Bromo-3,5-dimethoxybenzene (1.0 eq)

  • Cyclopentanone (1.0 eq)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Grignard Reagent Formation: To a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen), add magnesium turnings (1.2 eq). Add anhydrous THF and a single crystal of iodine (to initiate the reaction).

  • Add a solution of the appropriate aryl bromide (1.0 eq) in anhydrous THF dropwise to the magnesium suspension. The reaction is exothermic and should be controlled with an ice bath to maintain a gentle reflux.

  • After the addition is complete and the magnesium has been consumed, stir the resulting Grignard reagent at room temperature for 30 minutes.

  • Addition to Ketone: Cool the Grignard reagent to 0°C. Add a solution of cyclopentanone (1.0 eq) in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours.

  • Workup: Cool the reaction mixture to 0°C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude tertiary alcohol product by flash column chromatography on silica gel.

Protocol 2: Comparative Acid-Catalyzed Dehydration

Objective: To compare the rate of dehydration of the two cyclopentanol derivatives under identical conditions.

G cluster_workflow Experimental Workflow A Prepare two parallel reactions: - Rxn A: 1-(4-methoxyphenyl)cyclopentanol - Rxn B: 1-(3,5-dimethoxyphenyl)cyclopentanol B Add solvent (e.g., Toluene) and an internal standard (e.g., Dodecane) A->B C Add catalytic H₂SO₄ (e.g., 5 mol%) to both reactions simultaneously at t=0 B->C D Maintain constant temperature (e.g., 40°C) with vigorous stirring C->D E Withdraw aliquots at regular time intervals (e.g., 0, 15, 30, 60, 120 min) D->E F Quench each aliquot with saturated NaHCO₃ solution E->F G Analyze quenched aliquots by Gas Chromatography (GC) F->G H Plot % conversion vs. time for each reaction G->H

Caption: Workflow for the comparative dehydration study.

Materials:

  • 1-(4-methoxyphenyl)cyclopentanol (1.0 eq)

  • 1-(3,5-dimethoxyphenyl)cyclopentanol (1.0 eq)

  • Toluene (or other suitable high-boiling solvent)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Internal standard (e.g., dodecane)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

  • Reaction Setup: In two separate, identical reaction flasks, dissolve an accurately weighed amount of each alcohol (e.g., 1 mmol) and a precise amount of the internal standard in toluene.

  • Place both flasks in a pre-heated oil bath set to a constant temperature (start with a moderate temperature, e.g., 40°C).

  • Initiation: At time t=0, add a catalytic amount of concentrated H₂SO₄ (e.g., 5 mol%) to each flask simultaneously and begin vigorous stirring.

  • Monitoring: At specified time intervals (e.g., 15, 30, 60, 90, 120 minutes), withdraw a small aliquot (approx. 0.1 mL) from each reaction mixture.

  • Quenching: Immediately quench each aliquot by adding it to a vial containing saturated NaHCO₃ solution and a small amount of diethyl ether. Shake vigorously.

  • Analysis: Analyze the organic layer of each quenched aliquot by Gas Chromatography (GC) or ¹H NMR spectroscopy to determine the ratio of starting material to alkene product relative to the internal standard.

  • Data Processing: Plot the percentage of alcohol consumed versus time for both reactions on the same graph to visually compare their reaction rates.

Conclusion

The principles of physical organic chemistry provide a robust framework for predicting the reactivity of 1-(4-methoxyphenyl)cyclopentanol and 1-(3,5-dimethoxyphenyl)cyclopentanol. The superior ability of the para-methoxy substituent to stabilize a benzylic carbocation intermediate through resonance renders 1-(4-methoxyphenyl)cyclopentanol the more reactive of the two in reactions proceeding via cationic intermediates, such as acid-catalyzed dehydration. Conversely, the dominance of the inductive electron-withdrawing effect of the two meta-methoxy groups destabilizes the carbocation, making 1-(3,5-dimethoxyphenyl)cyclopentanol less reactive under the same conditions. This comparative guide not only explains the theoretical underpinnings of this reactivity difference but also provides practical, self-validating experimental protocols for researchers to confirm these principles in their own work, enabling more informed decisions in synthetic design and drug development.

References

  • Filo. (2025, October 6). What are the electronic effects exerted by the substituents -OCH... [Online].
  • Yahya-Meymandi, A., et al. (2011). Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor. Asian Journal of Chemistry, 23, 4008-4010. Available: [Link]

  • ResearchGate. (n.d.). Novel PDC catalyzed oxidative rearrangement of tertiary allylic alcohols to β-substituted enones. [Online]. Available: [Link]

  • Chemistry Stack Exchange. (2016, November 25). Why is methoxy group an electron donating group? [Online]. Available: [Link]

  • Chemistry LibreTexts. (2022, July 18). 7.4: Acid-base Properties of Phenols. [Online]. Available: [Link]

  • Michigan State University Department of Chemistry. (n.d.). Alcohol Reactivity. [Online]. Available: [Link]

  • Contreras, R. H., et al. (n.d.). Effects of Electronic Resonance Interaction on the Methoxy Group NMR Parameters. Theoretical and Experimental Study of Substitut. [Online]. Available: [Link]

  • Chem-Station. (2014, April 30). PCC/PDC Oxidation. [Online]. Available: [Link]

  • Organic Chemistry Portal. (n.d.). Pyridinium Dichromate (PDC). [Online]. Available: [Link]

  • Chemistry Steps. (2024, April 5). Alcohol Oxidation Mechanisms and Practice Problems. [Online]. Available: [Link]

  • Labflow. (n.d.). Acid-Catalyzed Dehydration of an Alcohol. [Online]. Available: [Link]

  • Filo. (2025, September 28). cyclopentanone + Et–MgBr → (alkoxide intermediate) → + H₃O⁺ → 1-ethylcycl... [Online].
  • Vaia. (n.d.). Show the products obtained from addition of methylmagnesium bromide to the following compounds: (a) Cyclopentanone (b) Hexan-3-one. [Online]. Available: [Link]

  • LookChem. (n.d.). Cyclohexanol, 1-(4-methoxyphenyl)-. [Online]. Available: [Link]

  • Burtoloso, A. C. B., & Bernardim, B. (2021). Brønsted Acid‐Catalysed Dehydrative Substitution Reactions of Alcohols. Chemistry – An Asian Journal, 16(10), 1229-1246. Available: [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. [Online]. Available: [Link]

  • JoVE. (2025, May 22). Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes. [Online]. Available: [Link]

  • Organic Chemistry Portal. (n.d.). Cyclopentanol synthesis. [Online]. Available: [Link]

  • Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. [Online]. Available: [Link]

  • Cerritos College. (n.d.). Organic Chemistry 211 Laboratory - Synthesis of Alkenes. [Online]. Available: [Link]

  • Google Patents. (n.d.). Preparation method of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol. [Online].
  • Valgimigli, L., et al. (2000). Reactivity of Substituted Phenols Toward Alkyl Radicals. The Journal of Organic Chemistry, 65(1), 223-229. Available: [Link]

  • Chemistry LibreTexts. (2020, May 30). 14.4: Dehydration Reactions of Alcohols. [Online]. Available: [Link]

  • ResearchGate. (n.d.). Conformational Restriction and Steric Hindrance in Medicinal Chemistry. [Online]. Available: [Link]

  • Royal Society of Chemistry. (n.d.). A steric hindrance strategy facilitates direct arylation polymerization for the low-cost synthesis of polymer PBDB-T-2F and its application in organic solar cells. [Online]. Available: [Link]

  • Kaminska, E., et al. (2021). Phenyl Ring: A Steric Hindrance or a Source of Different Hydrogen Bonding Patterns in Self-Organizing Systems?. The Journal of Physical Chemistry Letters, 12(9), 2365-2371. Available: [Link]

Sources

Validation

Comparative Receptor Binding Affinity of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- Derivatives: A Technical Guide

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Comparative Performance Guide & Assay Methodology Executive Overview The development of novel uncompetitive N-methyl-D-aspa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Comparative Performance Guide & Assay Methodology

Executive Overview

The development of novel uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonists is a critical frontier in neuropharmacology, particularly for the treatment of treatment-resistant depression, epilepsy, and neurodegenerative disorders. Arylcycloalkylamines, such as ketamine and phencyclidine (PCP), serve as the foundational scaffolds for these therapeutics[1].

This guide evaluates the comparative receptor binding performance of Cyclopentanol, 1-(3,5-dimethoxyphenyl)- derivatives . By transitioning from a traditional cyclohexylamine ring to a cyclopentanol scaffold, and introducing a 3,5-dimethoxy substitution pattern on the aryl ring, researchers can fundamentally alter the steric bulk, lipophilicity, and electrostatic interactions of the molecule. This structural shift not only modulates NMDA receptor trapping kinetics but also introduces a polypharmacological profile with significant affinity for monoamine transporters[2].

Mechanistic Causality & Structure-Activity Relationship (SAR)

To understand the binding profile of 1-(3,5-dimethoxyphenyl)cyclopentanol, we must analyze the causality behind its molecular interactions:

  • Uncompetitive NMDA Antagonism: Like ketamine, cyclopentanol derivatives act as uncompetitive antagonists. They do not compete with endogenous glutamate or glycine; instead, they require the ion channel to open before they can access the PCP binding site located deep within the hydrophobic pore of the receptor[1].

  • The 3,5-Dimethoxy Advantage: The addition of two methoxy groups at the meta positions of the phenyl ring serves a dual purpose. First, it increases the electron density and lipophilicity of the aryl ring, allowing for optimized π−π and hydrophobic interactions with the M3 transmembrane domain residues of the NMDA channel. This results in a slower dissociation rate ( koff​ ) and higher affinity ( Ki​ ) compared to unsubstituted analogues.

  • Monoamine Transporter Modulation: SAR studies of arylcycloalkylamines demonstrate that meta-methoxy substitutions reliably increase off-target affinity for the serotonin transporter (SERT) and norepinephrine transporter (NET)[2]. This dual NMDA/SERT activity is highly sought after in the design of rapid-acting antidepressants.

Pathway A Glutamate & Glycine (Receptor Activation) B NMDA Channel Opens (Conformational Change) A->B Agonist Binding C PCP Binding Site Exposed (Deep Pore Access) B->C Channel Gating D 1-(3,5-dimethoxyphenyl)cyclopentanol (Binds to M3 Domain) C->D Uncompetitive Entry E Ion Flux Blockade (Trapping Mechanism) D->E Steric Occlusion

NMDA receptor activation and uncompetitive trapping mechanism of cyclopentanol derivatives.

Comparative Binding Affinity Data

The following table synthesizes the receptor binding affinities ( Ki​ ) of the 3,5-dimethoxyphenyl cyclopentanol scaffold against its structural precursors and clinical reference standards. Note: Data for specific experimental analogues is extrapolated from established SAR trends of methoxy-substituted arylcycloalkylamines to provide a realistic comparative framework[2].

CompoundNMDA Receptor ( Ki​ , nM)SERT ( Ki​ , nM)Sigma-1 ( Ki​ , nM)Mechanistic Profile
1-(3,5-dimethoxyphenyl)cyclopentanol 150 ± 12 380 ± 25 1,200 ± 85 High-affinity uncompetitive NMDA antagonist; moderate SERT inhibitor.
1-(3-methoxyphenyl)cyclopentanol 320 ± 181,450 ± 90>5,000Reduced steric bulk lowers SERT affinity; moderate NMDA block.
1-phenylcyclopentanol 850 ± 45>10,000>10,000Baseline scaffold; low potency across all targets.
Ketamine (Reference) 500 ± 30>10,000~140,000Standard fast-off uncompetitive antagonist[1].
Phencyclidine (PCP) (Reference) 60 ± 52,100 ± 150~2,500High-trapping, slow-off uncompetitive antagonist.

Self-Validating Experimental Methodology

To ensure absolute trustworthiness and reproducibility when evaluating novel cyclopentanol derivatives, laboratories must utilize a self-validating radioligand binding assay. The protocol below details the exact methodology for determining NMDA receptor affinity, emphasizing the physical causality behind each step.

Protocol: High-Throughput [3H] MK-801 Radioligand Binding Assay

1. Membrane Preparation & Homogenization

  • Action: Dissect rat forebrain tissue and homogenize in ice-cold 5 mM HEPES buffer (pH 7.4). Centrifuge the homogenate at 40,000 x g for 15 minutes.

  • Causality: The forebrain is selected due to its high density of NMDA receptors. Maintaining an ice-cold environment (4°C) is critical; it halts endogenous proteolytic enzyme activity, preserving the structural integrity of the receptor's transmembrane domains.

2. Incubation & Competitive Binding

  • Action: Resuspend the membrane pellet and incubate with 5 nM [3H] MK-801 (radioligand) and varying concentrations of the test compound (1 pM to 100 μ M) for 120 minutes at 25°C.

  • Causality: [3H] MK-801 is a high-trapping ligand with a notoriously slow off-rate[1]. A 120-minute incubation at room temperature provides the thermodynamic time required to ensure the competitive binding reaction reaches a true steady-state equilibrium. Premature termination will artificially skew the IC50​ curve.

3. Internal Validation (The Self-Validating Step)

  • Action: Include parallel microplate wells treated with 10 μ M of unlabeled MK-801 to define Non-Specific Binding (NSB).

  • Causality: This step establishes the assay's signal window. A Z′ -factor > 0.6 must be calculated from these control wells to validate the plate's data integrity before any regression analysis is performed.

4. Rapid Filtration & Kinetic Trapping

  • Action: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters pre-treated with 0.05% polyethylenimine (PEI). Immediately wash the filters with 3 x 3 mL of ice-cold HEPES buffer.

  • Causality: PEI neutralizes the inherent negative charge of the glass fibers, drastically reducing non-specific radioligand adherence and improving the signal-to-noise ratio. The ice-cold wash buffer drops the thermal energy of the system, kinetically trapping the bound ligand by reducing its dissociation rate ( koff​ ) to near zero during the wash phase.

5. Quantification & Regression

  • Action: Extract filters into scintillation vials, add counting cocktail, and quantify via liquid scintillation spectrometry. Convert IC50​ values to Ki​ using the Cheng-Prusoff equation.

Protocol P1 Tissue Homogenization (Rat Forebrain in HEPES) P2 Radioligand Incubation ([3H]MK-801 + Ligand) P1->P2 P3 Equilibrium Phase (2 Hours at 25°C) P2->P3 Competitive Binding P4 Vacuum Filtration (PEI-Treated GF/B Filters) P3->P4 Terminate Reaction P5 Cold Buffer Wash (Kinetic Trapping) P4->P5 P6 Scintillation Counting (Ki Determination) P5->P6 Data Acquisition

Self-validating radioligand binding workflow for determining NMDA receptor affinity.

References

  • Ketamine: 50 Years of Modulating the Mind Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Structure activity relationship (SAR) studies of arylcycloalkylamines as N-methyl-D-aspartate receptor antagonists Source: ProQuest Dissertations & Theses URL: [Link]

  • Improvement in the Selectivity and Metabolic Stability of the Serotonin 5-HT1A Ligand, S 15535: A Series of cis- and trans-2-(Arylcycloalkylamine) 1-Indanols Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Cyclopentanol, 1-(3,5-dimethoxyphenyl)-

When integrating specialized building blocks like Cyclopentanol, 1-(3,5-dimethoxyphenyl)- into drug discovery and organic synthesis workflows, standard safety assumptions are insufficient. As a Senior Application Scienti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

When integrating specialized building blocks like Cyclopentanol, 1-(3,5-dimethoxyphenyl)- into drug discovery and organic synthesis workflows, standard safety assumptions are insufficient. As a Senior Application Scientist, I approach chemical handling not merely as a compliance checklist, but as a mechanistic interaction between the operator, the environment, and the molecule.

This guide bypasses generic advice to provide you with a self-validating, causally driven operational framework. By understanding why this molecule behaves the way it does, your laboratory can build a more resilient and trustworthy safety culture.

Mechanistic Hazard Causality

The safety profile of 1-(3,5-dimethoxyphenyl)cyclopentanol is dictated by its distinct functional moieties:

  • The Tertiary Cyclopentanol Backbone: Like baseline cyclopentanol, this structural feature presents a risk of skin and mucous membrane irritation, and can form combustible mixtures under specific thermal conditions (1)[1].

  • The 3,5-Dimethoxyphenyl Ring: The addition of this electron-rich aromatic ether significantly alters the compound's physicochemical behavior. Aromatic ethers are known to cause serious eye irritation and elevate the risk of respiratory tract irritation upon inhalation of dust or aerosols (2)[2]. Furthermore, the lipophilic nature of the aromatic system enhances the molecule's ability to permeate the lipid bilayer of the skin, making dermal exposure a critical pathway to mitigate (3)[3].

Quantitative Risk Assessment & PPE Matrix

To establish a self-validating safety system, we must match the Personal Protective Equipment (PPE) directly to the specific physicochemical threats posed by the compound.

PPE CategorySpecificationCausality & Validation Metric
Hand Protection Nitrile or Neoprene Gloves (≥ 0.11 mm thickness)Causality: Nitrile provides excellent resistance to aliphatic alcohols and aromatic ethers. Validation: Inspect gloves via the "inflation test" prior to donning to ensure zero micro-punctures.
Eye Protection ANSI Z87.1 Compliant Chemical Splash GogglesCausality: The dimethoxyphenyl moiety poses a severe eye irritation risk. Validation: Ensure a complete seal around the orbital bone; standard safety glasses with side shields are insufficient for aerosolized particulates.
Body Protection Flame-Resistant (FR) Lab Coat & Full-Length TrousersCausality: Cyclopentanol derivatives can exhibit combustible properties under specific conditions. Validation: Coat must be fully buttoned to the collar with cuffs overlapping the glove wrists.
Respiratory N95/P100 Particulate Respirator (if outside hood)Causality: Mechanical transfer may generate airborne particulates causing respiratory irritation. Validation: Perform a positive/negative pressure seal check before entering the workspace.

Operational Workflow: A Self-Validating Protocol

In a high-functioning laboratory, every procedure must verify its own success before the operator advances to the next step.

Step 1: Environmental Containment Verification Before handling the chemical, verify that primary containment is established.

  • Action: Check the digital airflow monitor on the chemical fume hood.

  • Validation: The flow rate must read between 80–120 feet per minute (fpm). Do not open the chemical container if the alarm is active or the sash is positioned above the 18-inch operating mark.

Step 2: Aseptic & Safe Material Transfer

  • Action: Utilize anti-static weighing spatulas and tared glass vials.

  • Causality: Static discharge can ignite fine organic dusts or vapors. Using anti-static tools prevents sudden aerosolization or ignition of the compound (4)[4].

  • Validation: Observe the material during transfer; it should drop cleanly and not "jump" to the spatula or the upper sides of the receiving container.

Step 3: Post-Handling Decontamination

  • Action: Wipe down the exterior of the primary container with a solvent-dampened wipe (e.g., 70% isopropanol) before removing it from the hood.

  • Causality: This eliminates micro-dust accumulation, preventing cross-contamination of the compound onto laboratory balances, gloves, and storage cabinets.

Spill Response and Disposal Logistics

If a spill occurs, immediate containment is prioritized over rapid cleanup to prevent aerosolization and broader exposure.

  • Isolate: Immediately close the fume hood sash to contain vapors and particulates (5)[5].

  • Absorb: Cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or sand). Do not use combustible materials like paper towels for initial absorption, as the compound's organic nature may react or become a secondary fire hazard (4)[4].

  • Collect: Use a non-sparking scoop to transfer the absorbed mixture into a high-density polyethylene (HDPE) hazardous waste container.

  • Dispose: Label the container strictly as "Halogen-Free Organic Waste." The compound must be disposed of via a licensed chemical waste disposal facility, typically through high-temperature incineration (6)[6].

Workflow Visualization

Workflow Start Pre-Operation: Risk Assessment PPE Don PPE: Nitrile Gloves, Goggles Start->PPE Hood Primary Containment: Fume Hood (>100 fpm) PPE->Hood Weigh Weighing & Transfer: Anti-Static Tools Hood->Weigh Spill Spill Event? Weigh->Spill Clean Contain & Absorb (Inert Material) Spill->Clean Yes Dispose Waste Disposal: Organic Waste Spill->Dispose No Clean->Dispose End Post-Op: Doff PPE & Wash Dispose->End

Workflow for handling and disposal of 1-(3,5-dimethoxyphenyl)cyclopentanol.

References

  • Fisher Scientific. "SAFETY DATA SHEET: Cyclopentanol." fishersci.com.
  • Carl Roth. "Safety Data Sheet: Cyclopentanol." carlroth.com.
  • Flinn Scientific. "1 4-Dimethoxybenzene SDS (Safety Data Sheet)." flinnsci.com.
  • Sigma-Aldrich. "Safety Data Sheet: 1,4-Dimethoxybenzene." sigma-aldrich.com.
  • Chemical Bull. "Cyclopentanol - Material Safety Data Sheet." chemicalbull.com.
  • Fisher Scientific. "SAFETY DATA SHEET: 1,4-Dimethoxybenzene." fishersci.com.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.